Teneligliptin hydrobromide

Core Science & Biosynthesis

Teneligliptin Hydrobromide: Mechanistic Architecture, Pharmacodynamics, and Analytical Methodologies

Executive Summary

Dipeptidyl peptidase-4 (DPP-4) inhibitors have revolutionized the management of type 2 diabetes mellitus (T2DM) by preventing the enzymatic degradation of incretin hormones, specifically glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[1]. Among these, Teneligliptin hydrobromide hydrate stands out as a highly potent, third-generation, Class 3 peptidomimetic inhibitor[2]. This whitepaper dissects the structural causality behind its enhanced efficacy, outlines its unique pharmacokinetic profile, and provides a rigorously validated in vitro methodology for evaluating its enzymatic inhibition.

Molecular Architecture and Binding Kinetics

To understand the exceptional potency of Teneligliptin, we must examine its interaction with the DPP-4 active site at a molecular level. Unlike Class 1 inhibitors (e.g., vildagliptin) that only occupy the fundamental S1 and S2 subsites, Teneligliptin features a unique "J-shaped" structure equipped with an "anchor-lock domain"[2][3].

This architectural advantage allows Teneligliptin to simultaneously occupy three distinct subsites, generating a highly stable, reversible covalent enzyme-inhibitor complex[4]:

• S1 Subsite (Hydrophobic Pocket): The pyrrolidine ring of Teneligliptin anchors deeply into the S1 pocket, forming critical hydrogen bonds with the Glu205 and Glu206 residues[3].

• S2 Subsite: Facilitates fundamental hydrophobic interactions necessary for baseline DPP-4 affinity[2].

• S2 Extensive Subsite: The phenyl-pyrazole moiety extends into this auxiliary pocket, forming strong hydrophobic interactions with Phe357, Arg358, Ser209, and Val207[3].

This multi-point binding strategy minimizes the loss of energy during the binding event and results in a 5-fold higher inhibitory activity compared to sitagliptin[2][3].

Diagram illustrating the multi-subsite binding mechanism of Teneligliptin to the DPP-4 enzyme.

Pharmacodynamics and Pharmacokinetics (PK/PD)

From a clinical pharmacology perspective, Teneligliptin's structural stability translates directly into a highly favorable PK/PD profile. It exhibits an extended elimination half-life (t1/2) of approximately 24.2 hours, which ensures sustained suppression of postprandial hyperglycemia across all daily meals with a single oral dose[5][6].

Crucially, Teneligliptin utilizes a dual elimination pathway. Mass balance studies reveal that approximately 45.4% of the drug is excreted via the kidneys, while 46.5% is eliminated via hepatic metabolism (primarily CYP3A4 and FMO3) and feces[4][7]. Because clearance is not solely reliant on renal function, no dosage adjustment is required for patients with mild-to-moderate renal impairment[4][5].

Table 1: Quantitative Pharmacodynamic & Pharmacokinetic Profile

Parameter	Value	Clinical / Experimental Implication
IC50 (Recombinant DPP-4)	0.889 nmol/L	Extremely high potency; ~5-fold higher than sitagliptin[2][8].
IC50 (Plasma DPP-4)	1.75 nmol/L	Highly effective target engagement in physiological matrices[8].
Elimination Half-Life (t1/2)	~24.2 hours	Sustained 24-hour DPP-4 inhibition; supports once-daily dosing[5][6].
Excretion Pathway	45.4% Renal, 46.5% Fecal	Dual elimination allows safe administration in renal impairment[4][7].
Tmax	1.0 - 1.8 hours	Rapid absorption and onset of incretin protection[6][7].

Experimental Methodology: In Vitro DPP-4 Inhibition Assay

As an application scientist, establishing a robust, reproducible assay is critical for evaluating DPP-4 inhibitors. The following protocol details a fluorogenic kinetic assay using recombinant human DPP-4 and the specific substrate Gly-Pro-AMC[9][10].

Causality & Assay Design Choices

• Buffer Selection: We utilize 50 mM Tris-HCl (pH 8.0) to precisely mimic the physiological pH optimum of the extracellular DPP-4 enzyme, ensuring maximum catalytic efficiency[10].

• Substrate Specificity: DPP-4 specifically cleaves dipeptides with proline or alanine at the penultimate N-terminal position[11]. Gly-Pro-AMC remains non-fluorescent until the AMC (7-amino-4-methylcoumarin) fluorophore is cleaved, causing a massive quantum yield shift that provides a highly sensitive readout[9][10].

• Kinetic vs. Endpoint Reading: A kinetic read (measuring ΔFLU/min) is strictly required over an endpoint read. This ensures the reaction remains in the linear steady-state phase and rules out artifactual signal quenching by the test compounds[10].

Self-Validating Protocol Steps

This protocol is designed as a self-validating system . It includes internal controls that validate data integrity in real-time: a Vehicle Control (1% DMSO) to establish the 100% uninhibited baseline, a Blank Control (Buffer + Substrate) to measure non-enzymatic auto-hydrolysis, and a Reference Standard (Sitagliptin) to confirm assay sensitivity[9][11].

• Reagent Preparation: Reconstitute recombinant human DPP-4 (e.g., 1.73 mU/mL) and Teneligliptin dilution series in 50 mM Tris-HCl buffer (pH 8.0). Ensure the final DMSO concentration does not exceed 1% to prevent enzyme denaturation[10].

• Pre-Incubation: In a 96-well black microplate (used to minimize optical crosstalk), mix 24 µL of the DPP-4 enzyme solution with 26 µL of the Teneligliptin dilutions. Incubate at 37°C for 10 minutes[10]. Causality: This step allows the J-shaped anchor-lock domain to achieve thermodynamic binding equilibrium with the S1, S2, and S2 extensive subsites before substrate competition begins[9].

• Reaction Initiation: Rapidly add 50 µL of the fluorogenic substrate (Gly-Pro-AMC, 200 mM) to all wells to initiate enzymatic cleavage[10].

• Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Monitor fluorescence continuously at Ex: 360 nm / Em: 460 nm at 37°C for 30 minutes[10].

• Data Processing: Calculate the initial velocity (V0) using the linear slope (ΔFLU/min) between the 15 and 30-minute marks. Determine the IC50 by plotting the % inhibition against the log[Teneligliptin] using a 4-parameter logistic non-linear regression model[9][10].

Step-by-step workflow of the self-validating in vitro DPP-4 fluorogenic inhibition assay.

Pleiotropic Effects and Clinical Translation

Beyond its primary mechanism of glycemic control, Teneligliptin exhibits significant pleiotropic benefits. Recent clinical evaluations demonstrate that Teneligliptin improves vascular endothelial function. By inhibiting the degradation of stromal-derived factor-1α (SDF-1α), it modulates the circulation of Endothelial Progenitor Cells (EPCs), thereby improving flow-mediated vascular dilatation (FMD) in patients with acute coronary syndrome risk factors[12][13].

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The Making of a Modern Antidiabetic: An In-depth Technical Guide to the Discovery and Synthesis of Teneligliptin Hydrobromide

Abstract

Teneligliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, represents a significant advancement in the management of type 2 diabetes mellitus. Its discovery and development by Mitsubishi Tanabe Pharma Corporation culminated in a molecule with a unique "J-shaped" pentacyclic structure, conferring high potency and a long duration of action.[1][2] This technical guide provides a comprehensive overview of the discovery process, detailing the structure-activity relationship (SAR) studies that led to its unique architecture, and elucidates the various synthetic pathways developed for its efficient and scalable production. The narrative aims to provide researchers, scientists, and drug development professionals with a deep understanding of the chemical ingenuity and strategic considerations behind the journey of Teneligliptin from a lead compound to a marketed drug.

Introduction: The Rise of Gliptins and the Quest for a Differentiated DPP-4 Inhibitor

The incretin-based therapies, particularly the inhibition of dipeptidyl peptidase-4 (DPP-4), have revolutionized the treatment of type 2 diabetes. DPP-4 is a serine protease that rapidly inactivates the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play a crucial role in glucose homeostasis. By inhibiting DPP-4, "gliptins" prolong the action of these incretins, leading to enhanced glucose-dependent insulin secretion and suppression of glucagon release.[3] This mechanism of action offers effective glycemic control with a low risk of hypoglycemia and weight gain, making DPP-4 inhibitors a cornerstone of modern diabetes management.[4][5]

In this competitive landscape, the challenge for pharmaceutical scientists was to discover new chemical entities with improved pharmacological profiles, such as enhanced potency, greater selectivity, and a longer duration of action, allowing for once-daily dosing. It was in this context that Mitsubishi Tanabe Pharma embarked on a journey that would ultimately lead to the discovery of Teneligliptin.[3][6]

The Discovery of Teneligliptin: A Story of Rational Drug Design and Structural Innovation

The development of Teneligliptin is a compelling case study in rational drug design, where a deep understanding of the target enzyme's structure and a systematic exploration of structure-activity relationships (SAR) guided the optimization of a lead compound into a highly effective drug.

From Lead Compound to a Unique "J-Shaped" Architecture

The discovery of Teneligliptin began with the exploration of prolylthiazolidine-based compounds as potential DPP-4 inhibitors. The core idea was to mimic the dipeptide structure of the natural substrates of DPP-4. Through meticulous SAR studies, researchers at Mitsubishi Tanabe Pharma focused on introducing substituents at the γ-position of the proline scaffold. This led to the crucial insight that incorporating a piperazine ring linked to a bicyclic heteroaryl moiety could significantly enhance potency.

A pivotal moment in the discovery process was the elucidation of the X-ray co-crystal structure of an early lead compound bound to the DPP-4 enzyme. This revealed the presence of a large, hydrophobic "S2 extensive subsite" in the enzyme's active site, adjacent to the traditional S1 and S2 pockets.[4][7] This finding opened up a new avenue for drug design. The team hypothesized that a molecule capable of forming strong interactions with this S2 extensive subsite would exhibit both high potency and selectivity.

This hypothesis drove the synthesis and evaluation of numerous analogs, ultimately leading to the unique, rigid, "J-shaped" structure of Teneligliptin, which is characterized by five consecutive rings.[7][8] This distinctive conformation allows the phenyl group on the pyrazole ring to fit snugly into the S2 extensive subsite, forming strong hydrophobic interactions.[4][8] This "anchor-lock" binding mechanism is a key contributor to Teneligliptin's high potency and prolonged inhibitory activity.[1][8][9]

Mechanism of Action: Potent and Sustained DPP-4 Inhibition

Teneligliptin is a competitive, reversible inhibitor of the DPP-4 enzyme.[10] Its potent inhibitory activity is attributed to its unique binding mode, which involves interactions with multiple subsites within the DPP-4 active site:

• S1 Subsite: The thiazolidine ring of Teneligliptin occupies the S1 subsite, which is a hallmark of many DPP-4 inhibitors.

• S2 Subsite: The pyrrolidine ring fits into the S2 subsite.

• S2 Extensive Subsite: As mentioned, the phenyl-pyrazole moiety extends into the S2 extensive subsite, forming critical hydrophobic interactions that anchor the molecule firmly in the active site.[4][7]

This multi-subsite interaction results in a very potent inhibition of DPP-4, with an IC50 value in the nanomolar range.[8] Furthermore, the stable complex formed between Teneligliptin and the enzyme contributes to its long duration of action, allowing for effective once-daily dosing.[10]

The downstream effects of this potent and sustained DPP-4 inhibition are the enhancement of incretin hormone levels, leading to:

• Glucose-dependent insulin secretion: Increased GLP-1 and GIP levels stimulate the pancreatic β-cells to release insulin in response to elevated blood glucose.

• Suppression of glucagon secretion: Elevated GLP-1 levels also act on pancreatic α-cells to reduce the secretion of glucagon, a hormone that raises blood glucose levels.

This glucose-dependent mechanism of action is a key advantage of DPP-4 inhibitors, as it minimizes the risk of hypoglycemia.[4]

Visualization of Teneligliptin's Mechanism of Action

Caption: Mechanism of action of Teneligliptin.

Synthesis Pathways of Teneligliptin Hydrobromide

The commercial success of a drug is heavily reliant on the development of a robust, scalable, and cost-effective synthesis process. Several synthetic routes for Teneligliptin have been reported, primarily in the patent literature, with more recent publications focusing on process optimization for industrial-scale production. This section will detail a key retrosynthetic analysis and a practical, multi-step synthesis.

Retrosynthetic Analysis

A logical retrosynthetic approach to Teneligliptin (I) identifies three key building blocks:

• (2S,4S)-4-amino-pyrrolidine-2-carboxylic acid derivative (A): This chiral pyrrolidine core provides the correct stereochemistry crucial for biological activity.

• 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine (B): This fragment is responsible for the key interaction with the S2 extensive subsite of DPP-4.

• Thiazolidine (C): This moiety caps the N-terminus of the pyrrolidine ring.

The primary disconnection is at the amide bond and the C-N bond of the pyrrolidine ring, as illustrated below.

Visualization of Teneligliptin Retrosynthesis

Caption: Retrosynthetic analysis of Teneligliptin.

A Facile and Industrially Viable Synthesis Pathway

A notable advancement in the synthesis of Teneligliptin is a commercially practicable process that avoids the use of expensive reagents and lengthy, laborious procedures. This pathway focuses on the preparation and isolation of key intermediates to ensure high purity and yield of the final active pharmaceutical ingredient (API).[1][11]

Step 1: Synthesis of 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine (Key Intermediate B)

The synthesis of this crucial intermediate has been approached in several ways. One efficient method involves the condensation of a β-keto-ester with phenylhydrazine to form the pyrazole ring, followed by the introduction of the piperazine moiety.

Experimental Protocol:

• Reaction of N-protected piperazine with an alkyl acetoacetate: N-protected piperazine is reacted with an alkyl acetoacetate in an organic solvent to yield a ketoamide intermediate.

• Cyclization with phenylhydrazine: The ketoamide is then reacted with phenylhydrazine in an alcoholic solvent to form the pyrazole ring.

• Deprotection: The protecting group on the piperazine is removed to yield 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine.

Step 2: Synthesis of the Protected Pyrrolidine Intermediate (Key Intermediate A)

This step involves the stereoselective synthesis of the (2S,4S)-4-amino-pyrrolidine-2-carboxylic acid derivative.

Experimental Protocol:

• Starting Material: The synthesis typically starts from a commercially available chiral precursor, such as L-hydroxyproline.

• Functional Group Transformations: A series of reactions are carried out to introduce the desired functional groups and protecting groups, ensuring the correct stereochemistry is maintained.

Step 3: Reductive Amination to Couple Intermediates A and B

This is a key step where the two main fragments of the molecule are joined.

Experimental Protocol:

• Reaction: The protected pyrrolidine intermediate (A) is reacted with 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine (B) in the presence of a reducing agent, such as sodium triacetoxyborohydride.

• Solvent: A suitable solvent, such as dichloromethane, is used for the reaction.

• Work-up: The reaction mixture is worked up to isolate the coupled product.

Step 4: Amide Coupling with Thiazolidine (Key Intermediate C)

Experimental Protocol:

• Deprotection: The protecting group on the pyrrolidine nitrogen is selectively removed.

• Coupling: The resulting amine is then coupled with thiazolidine-3-carbonyl chloride or a similar activated thiazolidine derivative in the presence of a base to form the final amide bond.

Step 5: Formation of Teneligliptin Hydrobromide Hydrate

The final step involves the formation of the stable hydrobromide salt.

Experimental Protocol:

• Treatment with Hydrobromic Acid: Teneligliptin free base is dissolved in a suitable solvent mixture, such as methanol and tertiary butanol.

• Addition of HBr: An aqueous solution of hydrobromic acid is added to the solution.

• Crystallization: The mixture is cooled to induce crystallization of Teneligliptin hydrobromide hydrate.

• Isolation and Purification: The crystalline product is isolated by filtration, washed, and dried to yield the final API with high purity.

Visualization of Teneligliptin Synthesis Pathway

Caption: A generalized synthetic pathway for Teneligliptin Hydrobromide.

Conclusion: A Triumph of Medicinal Chemistry and Process Development

The story of Teneligliptin hydrobromide is a testament to the power of modern drug discovery and development. Through a deep understanding of the target enzyme's structure and a relentless pursuit of molecular optimization, scientists at Mitsubishi Tanabe Pharma were able to design a highly potent and selective DPP-4 inhibitor with a unique and elegant chemical architecture. The subsequent development of efficient and scalable synthetic pathways has ensured its availability to patients worldwide. This in-depth technical guide has aimed to provide a comprehensive overview of this journey, from the initial spark of discovery to the final, highly pure active pharmaceutical ingredient. The insights gleaned from the development of Teneligliptin will undoubtedly continue to inspire and inform the next generation of drug discovery and development professionals.

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• Discovery of Teneligliptin for Treatment of Type 2 Diabetes: Discovery Research of a Novel DPP-4 Inhibitor and its Unique Binding Mode. ResearchGate. [Link]

• The Unique Pharmacological and Pharmacokinetic Profile of Teneligliptin: Implications for Clinical Practice. PMC. [Link]

• Full article: Teneligliptin: a DPP-4 inhibitor for the treatment of type 2 diabetes. Taylor & Francis Online. [Link]

• Efficacy and Safety of Teneligliptin in Patients With Type 2 Diabetes Mellitus: A Systematic Review and Meta-Analysis of Randomized Controlled Trials. PMC. [Link]

• Discovery and preclinical profile of teneligliptin (3-[(2S,4S)-4-[4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazin-1-yl]pyrrolidin-2-ylcarbonyl]thiazolidine): a highly potent, selective, long-lasting and orally active dipeptidyl peptidase IV inhibitor. Semantic Scholar. [Link]

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. MDPI. [Link]

• Effect of switching to teneligliptin from other dipeptidyl peptidase‐4 inhibitors on glucose control and renoprotection in type 2 diabetes patients with diabetic kidney disease. PMC. [Link]

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. PMC. [Link]

• 3VJK: Crystal structure of human depiptidyl peptidase IV (DPP-4) in complex with MP-513. RCSB PDB. [Link]

• Comparative Binding Analysis of Dipeptidyl Peptidase IV (DPP-4) with Antidiabetic Drugs – An Ab Initio Fragment Molecular Orbital Study. PLOS One. [Link]

• Efficacy and Safety of Switching to Teneligliptin in Patients with Type 2 Diabetes Inadequately Controlled with Dipeptidyl Peptidase-4 Inhibitors: A 12-Week Interim Report. PMC. [Link]

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An In-depth Technical Guide to the Chemical Structure and Properties of Teneligliptin Hydrobromide

Abstract

Teneligliptin hydrobromide, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, is a cornerstone in the management of type 2 diabetes mellitus. This technical guide provides a comprehensive exploration of its chemical architecture, physicochemical characteristics, mechanism of action, synthesis, and analytical methodologies. Tailored for researchers, scientists, and drug development professionals, this document offers a deep dive into the scientific underpinnings of this critical therapeutic agent.

Introduction to Teneligliptin

Teneligliptin is an oral antidiabetic medication classified as a dipeptidyl peptidase-4 (DPP-4) inhibitor.[1][2] It is indicated for the treatment of type 2 diabetes mellitus, often in conjunction with diet and exercise, to improve glycemic control. By inhibiting the DPP-4 enzyme, teneligliptin increases the levels of incretin hormones, which play a crucial role in regulating blood sugar. This action leads to enhanced insulin secretion and suppressed glucagon production, ultimately helping to manage blood glucose levels.[1][3]

Chemical Structure and Physicochemical Properties

Chemical Identity

Teneligliptin hydrobromide is scientifically known as {(2S,4S)-4-[4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazin-1-yl]pyrrolidin-2-yl}(1,3-thiazolidin-3-yl)methanone hydrobromide. Its unique "J-shaped" structure is a key determinant of its potent and sustained inhibitory action on the DPP-4 enzyme.

Caption: The mechanism of action of Teneligliptin in regulating blood glucose.

Synthesis and Manufacturing

The synthesis of teneligliptin hydrobromide is a multi-step process that requires precise control of stereochemistry to yield the desired (2S,4S) isomer. The process generally involves the coupling of key intermediates, followed by purification and salt formation. Industrial processes have been optimized to improve yield and purity while minimizing the use of hazardous reagents. [4][5]The final step often involves treating teneligliptin with hydrobromic acid in a suitable solvent to produce the hydrobromide salt. [6][7]

Analytical Methodologies

A variety of analytical techniques are employed to ensure the quality and purity of teneligliptin hydrobromide in both bulk drug substance and finished pharmaceutical products.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is the most common method for the quantitative analysis of teneligliptin.

Experimental Protocol: RP-HPLC for Teneligliptin Assay

• Column: C18 (250 x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile and a potassium dihydrogen phosphate buffer (pH 3.5) in a 60:40 v/v ratio. [8]3. Flow Rate: 1.0 mL/min. [8]4. Detection: UV at 227 nm. [8]5. Sample Preparation: Dissolve a known quantity of the tablet powder in methanol, sonicate to ensure complete dissolution, and then dilute to the desired concentration with the mobile phase. [9]6. Standard Preparation: Prepare a standard solution of teneligliptin hydrobromide of a known concentration in the mobile phase.

• Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph and record the peak areas.

• Calculation: Compare the peak area of the sample to that of the standard to determine the quantity of teneligliptin in the sample.

Other Analytical Techniques

• UV Spectroscopy: A simple and cost-effective method for the estimation of teneligliptin, with a maximum absorbance observed at approximately 246 nm. [10]* LC-MS/MS: Utilized for the sensitive and selective quantification of teneligliptin and its metabolites in biological matrices.

• Gas Chromatography (GC): Can be employed for the determination of residual solvents and certain impurities. [11]

Pharmacokinetics and Pharmacodynamics

Pharmacokinetic Profile

Parameter	Description	Source
Absorption	Rapidly absorbed with a time to maximum concentration (Tmax) of approximately 1.0-1.33 hours.	[12][13]
Bioavailability	Ranges from 63% to 86%.
Protein Binding	Approximately 78-80% bound to plasma proteins.	[13]
Metabolism	Primarily metabolized by CYP3A4 and flavin-containing monooxygenases (FMOs).	[14][15]
Elimination Half-life	Approximately 18.9 to 20.8 hours.	[12]
Excretion	Eliminated through both renal and hepatic pathways. [14][16]

Pharmacodynamic Effects

Teneligliptin demonstrates potent and sustained inhibition of DPP-4 activity. A 20 mg dose can inhibit over 80% of plasma DPP-4 activity for up to 24 hours. [12]This leads to a significant increase in active GLP-1 levels, resulting in improved glycemic control, as evidenced by reductions in HbA1c, fasting plasma glucose, and postprandial glucose levels. [14]

Clinical Significance and Applications

Teneligliptin is an effective and well-tolerated treatment for type 2 diabetes. [14]It can be used as monotherapy or in combination with other antidiabetic agents, including metformin, sulfonylureas, and insulin. [15]A notable advantage of teneligliptin is its safety profile in patients with renal impairment, as dose adjustment is not typically required. [14]

Conclusion

Teneligliptin hydrobromide is a well-established DPP-4 inhibitor with a unique chemical structure that confers a potent and durable therapeutic effect. Its favorable pharmacokinetic and pharmacodynamic profiles, coupled with a good safety record, make it a valuable option in the clinical management of type 2 diabetes. The robust analytical methods available ensure its quality and consistency, supporting its widespread use in patients worldwide.

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Pharmacological Profile and Experimental Characterization of Teneligliptin Hydrobromide: A Comprehensive Technical Guide

Executive Summary

Teneligliptin hydrobromide hydrate is a potent, chemotype prolylthiazolidine-based, third-generation dipeptidyl peptidase-4 (DPP-4) inhibitor[1]. Originally developed for the management of type 2 diabetes mellitus, it is distinguished by its unique structural conformation, highly selective target engagement, and a dual-elimination pharmacokinetic profile[1],[2]. This whitepaper synthesizes the core pharmacological attributes of teneligliptin and provides validated, step-by-step experimental methodologies for its in vitro characterization.

Structural Pharmacology & Target Engagement

The chemical structure of teneligliptin—{(2S,4S)-4-[4-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazin-1-yl]pyrrolidin-2-yl} (1,3-thiazolidin-3-yl) methanone hemipentahydrobromide hydrate—is peptidomimetic and characterized by five consecutive rings[1],[3].

Unlike earlier DPP-4 inhibitors, teneligliptin adopts a highly rigid "J-shaped" conformation. X-ray co-crystallography reveals that while the pyrrolidine ring occupies the S1 hydrophobic pocket, the crucial interaction occurs between the phenyl ring on the pyrazole moiety and the S2 extensive subsite of the DPP-4 enzyme[1],[4]. This dual-anchoring mechanism is the primary causal factor for its enhanced inhibitory potency and its exceptional selectivity against related off-target proteases[4].

Pharmacodynamics & Selectivity Profile

The binding kinetics of teneligliptin result in a concentration-dependent inhibition of DPP-4[1]. Off-target inhibition of related dipeptidyl peptidases (such as DPP-8 and DPP-9) can lead to severe adverse effects, including immunosuppression and toxicity. Teneligliptin's S2 subsite engagement ensures a safety margin of over 160-fold against these closely related enzymes[1],[5].

Table 1: Inhibitory Potency and Selectivity Profile of Teneligliptin

Target Enzyme	IC50 Value	Fold Selectivity (vs. rec. DPP-4)
Recombinant Human DPP-4	0.889 nmol/L	1x
Human Plasma DPP-4	1.75 nmol/L	~2x
DPP-8	189 nmol/L	>160x
DPP-9	150 nmol/L	>160x
Fibroblast Activation Protein (FAP)	>10,000 nmol/L	>10,000x

(Data synthesized from1[1],[5])

Incretin Signaling & Mechanism of Action

By competitively inhibiting DPP-4, teneligliptin prevents the rapid enzymatic degradation of the incretin hormones Glucagon-Like Peptide-1 (GLP-1) and Glucose-Dependent Insulinotropic Polypeptide (GIP)[1],[6]. The stabilization of active incretins stimulates pancreatic β-cells to synthesize and release insulin in a strictly glucose-dependent manner, while simultaneously suppressing glucagon secretion from pancreatic α-cells[5],[6].

Fig 1: Mechanism of Teneligliptin in modulating the incretin signaling pathway for glycemic control.

Pharmacokinetics & Metabolic Fate

Teneligliptin exhibits a highly favorable pharmacokinetic profile characterized by a dual-clearance mechanism, which minimizes the need for dose adjustments in patients with mild-to-moderate renal or hepatic impairment[2],[7].

Following oral administration, the drug reaches its maximum plasma concentration (Cmax) in approximately 1.0 hour, with an elimination half-life (t1/2) of ~24 hours, supporting a once-daily dosing regimen[1],[2]. Mass balance studies using 14C-labeled teneligliptin indicate that 34.4% of the dose is excreted unchanged via the kidneys, while 65.6% undergoes hepatic metabolism[1],[7].

The primary metabolic biotransformation is the S-oxidation of the thiazolidine ring, yielding the major circulating metabolite, M1 (teneligliptin sulfoxide)[8],[9]. This oxidation is mediated almost equally by two distinct enzyme families: Cytochrome P450 3A4 (CYP3A4) and Flavin-containing Monooxygenase 3 (FMO3)[8],[7].

Table 2: Pharmacokinetic and Metabolic Parameters (20 mg Oral Dose)

Parameter	Value	Clinical/Pharmacological Significance
Tmax (Time to peak concentration)	1.0 hour	Rapid absorption and onset of action
t1/2 (Elimination half-life)	~24 hours	Sustains >80% DPP-4 inhibition over 24h
Renal Excretion (Unchanged)	34.4%	Dual-clearance lowers risk in renal impairment
Hepatic Metabolism (Total)	65.6%	Balanced clearance pathway
M1 Metabolite (Plasma AUC fraction)	14.7%	Primary circulating S-oxide metabolite

(Data sourced from 7[1],[7])

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls to isolate causality.

Protocol 1: In Vitro DPP-4 Fluorometric Inhibition Assay

Objective: Determine the IC50 of Teneligliptin against recombinant human DPP-4.

Causality & Validation: The assay utilizes Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC) as a fluorogenic substrate. DPP-4 specifically recognizes the proline residue, cleaving the bond to release free AMC[5]. AMC is highly fluorescent, allowing for precise kinetic monitoring. A known inhibitor (e.g., Sitagliptin) is run in parallel to validate assay sensitivity, while a no-enzyme blank establishes baseline fluorescence to prevent false-positive inhibition artifacts[5].

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.4, 0.1% BSA) to mimic physiological pH and stabilize the recombinant enzyme.

• Compound Dilution: Serially dilute Teneligliptin in DMSO, then transfer to the assay buffer (ensure final DMSO concentration is <1% to prevent enzyme denaturation).

• Enzyme Pre-incubation: Incubate recombinant human DPP-4 (0.1 ng/well) with Teneligliptin or vehicle control for 15 minutes at 37°C. This step is critical to allow equilibrium binding before substrate introduction.

• Substrate Addition: Initiate the enzymatic reaction by adding 20 μM Gly-Pro-AMC substrate.

• Kinetic Measurement: Measure fluorescence continuously (Excitation: 360 nm, Emission: 460 nm) for 30 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocity (V0) from the linear portion of the progress curve. Determine the IC50 using a four-parameter logistic non-linear regression model.

Protocol 2: Cytochrome P450 and FMO3 Metabolic Contribution Assay

Objective: Quantify the fractional contribution of CYP3A4 and FMO3 to the formation of the M1 sulfoxide metabolite.

Causality & Validation: Teneligliptin is uniquely metabolized by both CYP3A4 and FMO3[8]. To isolate these pathways, human liver microsomes (HLMs) are utilized. Because FMO3 requires FAD and NADPH, while CYP3A4 requires only NADPH, supplementing both cofactors ensures total metabolic competence[9]. The system is validated by using selective chemical inhibitors—Ketoconazole (CYP3A4) and Methimazole (FMO3)—to isolate each enzyme's fractional contribution[8],[9]. A zero-time point quench serves as a negative control to account for non-enzymatic degradation.

Step-by-Step Methodology:

• System Setup: Prepare a reaction mixture containing HLMs (1 mg/mL protein), 100 mM potassium phosphate buffer (pH 7.4), and 5 μM Teneligliptin substrate.

• Inhibitor Spiking: Divide the mixture into three parallel arms: Vehicle control, Ketoconazole (1 μM), and Methimazole (100 μM).

• Cofactor Initiation: Pre-incubate for 5 minutes at 37°C. Initiate the reaction by adding a cofactor regenerating system (1 mM NADPH, 10 μM FAD).

• Incubation & Quenching: Incubate at 37°C for 30 minutes. Stop the reaction by adding three volumes of ice-cold acetonitrile containing a deuterated internal standard. The cold organic solvent instantly denatures the enzymes, halting metabolism.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet precipitated proteins.

• LC-MS/MS Quantification: Inject the supernatant into an LC-MS/MS system configured for Multiple Reaction Monitoring (MRM) to quantify the M1 metabolite relative to the internal standard[9].

Fig 2: Experimental workflow for determining CYP3A4 and FMO3 contributions to M1 metabolism.

References

• Title: Teneligliptin: a DPP-4 inhibitor for the treatment of type 2 diabetes Source: nih.gov URL: 1

• Title: Influence of FMO3 and CYP3A4 Polymorphisms on the Pharmacokinetics of Teneligliptin in Humans Source: nih.gov URL: 8

• Title: Discovery and preclinical profile of teneligliptin Source: ebi.ac.uk URL: 4

• Title: Metabolism and disposition of the dipeptidyl peptidase IV inhibitor teneligliptin in humans Source: nih.gov URL: 7

• Title: An In-depth Technical Guide to the Mechanism of Teneligliptin and its Metabolites Source: benchchem.com URL: 5

• Title: Teneligliptin metabolism and formation of carboxylic acid metabolite Source: benchchem.com URL: 9

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Teneligliptin Hydrobromide: Structural Dynamics, Pharmacokinetics, and in vitro Validation of a Class 3 DPP-4 Inhibitor

Executive Summary

Teneligliptin hydrobromide hydrate is a potent, third-generation peptidomimetic inhibitor of dipeptidyl peptidase-4 (DPP-4). For researchers and drug development professionals, teneligliptin serves as a benchmark for rational structural design. By employing a unique "J-shaped" architecture and an anchor-lock domain, it achieves sub-nanomolar binding affinity and exceptional selectivity ([1]). This technical guide deconstructs the structural pharmacology, pharmacokinetic profile, and provides a self-validating in vitro assay protocol for evaluating teneligliptin's inhibitory kinetics.

Structural Pharmacology & Mechanism of Action

DPP-4 inhibitors are classified based on their interaction with the enzyme's binding subsites. Teneligliptin is a Class 3 inhibitor, meaning it interacts with the S1, S2, and the S2 extensive subsites ([2]).

The Causality of the "J-Shaped" Anchor-Lock Domain

The efficacy of teneligliptin is not merely a function of its functional groups, but of its rigid, pentacyclic J-shaped conformation.

• S1 and S2 Subsite Binding : The molecule forms critical hydrogen bonds with the S1 and S2 pockets, specifically interacting with the Asn710 residue at the S2 subsite ([2]).

• S2 Extensive Subsite (Anchor-Lock) : The phenyl ring on the pyrazole moiety extends into the highly hydrophobic S2 extensive subsite. This "anchor-lock" mechanism drastically reduces the entropy loss typically associated with ligand-protein binding, increasing its inhibitory activity by 1500-fold compared to fragments that only bind S1 and S2 ([1]).

Consequently, teneligliptin exhibits a 5-fold higher activity than sitagliptin, another Class 3 inhibitor, due to this optimized subsite engagement ([3]).

Diagram 1: Teneligliptin's subsite binding mechanism with the DPP-4 enzyme.

Pharmacokinetics and the Incretin Axis

By inhibiting DPP-4, teneligliptin prevents the rapid enzymatic degradation of incretin hormones, specifically Glucagon-Like Peptide-1 (GLP-1) and Glucose-Dependent Insulinotropic Polypeptide (GIP) ([4]).

From a pharmacokinetic (PK) standpoint, teneligliptin is unique due to its dual elimination pathway. It is metabolized by hepatic pathways (CYP3A4 and FMO3) and excreted renally ([5]). This dual clearance mechanism provides a distinct clinical advantage: no dose adjustment is required for patients with renal or hepatic impairment ([1]).

Diagram 2: Pharmacodynamic pathway of Teneligliptin via the incretin axis.

Quantitative Binding Data

The anchor-lock domain directly translates to superior in vitro metrics. Teneligliptin demonstrates sub-nanomolar IC50 values for recombinant human DPP-4 and maintains exceptional selectivity against related peptidases like DPP-8 and DPP-9, mitigating off-target toxicity risks ([6]).

Table 1: Comparative Binding Affinities and Selectivity of Key DPP-4 Inhibitors

DPP-4 Inhibitor	Structural Class	IC50 (Recombinant DPP-4)	IC50 (Plasma DPP-4)	Selectivity vs DPP-8	Selectivity vs DPP-9
Teneligliptin	Class 3	0.889 nmol/L	1.75 nmol/L	703-fold	1460-fold
Sitagliptin	Class 3	6.74 nmol/L	4.88 nmol/L	Low	Low
Vildagliptin	Class 2	10.5 nmol/L	7.67 nmol/L	Moderate	Moderate
Saxagliptin	Class 2	2.51 nmol/L	N/A	Moderate	Moderate

(Data synthesized from PMDA evaluation reports and NIH pharmacokinetic profiles ([2], [6]))

In Vitro Assay Protocol: Validating DPP-4 Inhibition

To accurately evaluate the inhibitory kinetics of teneligliptin, researchers must utilize a self-validating, fluorescence-based biochemical assay. The following protocol is engineered to prevent false positives and ensure thermodynamic equilibrium.

Reagents & Materials

• Assay Buffer : 50 mM Tris-HCl (pH 7.4), 0.1% Bovine Serum Albumin (BSA), 0.01% Triton X-100.

• Enzyme : Recombinant human DPP-4 (expressed in Sf9 or HEK293 cells).

• Substrate : Gly-Pro-AMC (H-Gly-Pro-7-amino-4-methylcoumarin).

• Inhibitor : Teneligliptin hydrobromide hydrate (serial dilutions in DMSO).

Step-by-Step Methodology & Causality

• Buffer Preparation : Prepare the assay buffer.

  • Causality: Tris-HCl maintains the optimal physiological pH for DPP-4 activity. BSA prevents the non-specific adsorption of the enzyme to the microplate walls. Crucially, Triton X-100 is included to prevent the formation of colloidal aggregates by the inhibitor, ensuring that the measured IC50 reflects true stoichiometric binding rather than artifactual sequestration.

• Inhibitor Dilution : Prepare a 10-point serial dilution of teneligliptin in DMSO, ensuring the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent enzyme denaturation.

• Pre-Incubation : Add 10 µL of the inhibitor solution and 40 µL of the DPP-4 enzyme solution (0.5 ng/well) to a black 96-well microplate. Incubate at 37°C for 30 minutes.

  • Causality: Teneligliptin exhibits a slow, tight-binding kinetic profile. Pre-incubation allows the system to reach thermodynamic equilibrium before the substrate introduces competitive pressure ([7]).

• Reaction Initiation : Add 50 µL of the Gly-Pro-AMC substrate (final concentration 20 µM) to all wells to initiate the enzymatic reaction.

  • Causality: DPP-4 specifically cleaves dipeptides from the N-terminus where proline is at the penultimate position. Cleavage releases the free fluorophore AMC, shifting its fluorescence properties and allowing for highly sensitive kinetic tracking.

• Kinetic Measurement : Immediately transfer the plate to a fluorescence microplate reader. Measure the fluorescence continuously for 20 minutes at an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

• Data Analysis : Calculate the initial velocity ( V0​ ) from the linear portion of the fluorescence vs. time curve. Plot the percentage of remaining activity against the log concentration of teneligliptin to determine the IC50 using non-linear regression analysis.

Diagram 3: In vitro fluorescence-based assay workflow for DPP-4 inhibition.

Conclusion

Teneligliptin hydrobromide hydrate exemplifies how structural optimization—specifically the incorporation of a J-shaped anchor-lock domain—can drastically enhance both the pharmacodynamic potency and pharmacokinetic reliability of a molecule. By targeting the S2 extensive subsite, it achieves superior binding affinity and selectivity, translating to sustained GLP-1 elevation and robust glycemic control without the need for renal dose adjustments.

References

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. Semantic Scholar. URL:[Link]

• Teneligliptin: Heralding Change in Type 2 Diabetes. SCIRP. URL:[Link]

• The Unique Pharmacological and Pharmacokinetic Profile of Teneligliptin: Implications for Clinical Practice. NIH/PMC. URL:[Link]

• Glycemic and Non-Glycemic Effects of Teneligliptin. SciSpace. URL:[Link]

• Report on the Deliberation Results April 27, 2012. PMDA. URL:[Link]

• Teneligliptin: a DPP-4 inhibitor for the treatment of type 2 diabetes. NIH/PMC. URL:[Link]

• The Unique Pharmacological and Pharmacokinetic Profile of Teneligliptin. ResearchGate. URL:[Link]

• Comparative Analysis of Binding Kinetics and Thermodynamics of Dipeptidyl Peptidase-4 Inhibitors. VetMedUni. URL:[Link]

Sources

• 1. Teneligliptin: Heralding Change in Type 2 Diabetes [scirp.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. pmda.go.jp [pmda.go.jp]
• 7. vetmeduni.ac.at [vetmeduni.ac.at]

Protocols & Analytical Methods

In vivo experimental protocols for Teneligliptin hydrobromide efficacy testing

An Application Note and Technical Protocol Guide for the in vivo evaluation of Teneligliptin hydrobromide hydrate, designed for researchers and drug development professionals.

Executive Summary & Mechanistic Rationale

Teneligliptin hydrobromide hydrate is a highly potent, long-acting dipeptidyl peptidase-4 (DPP-4) inhibitor. Structurally, it is distinguished by a unique J-shaped conformation and an "anchor-lock" binding domain, which allows it to bind tightly to the S1, S2, and S2' subsites of the DPP-4 enzyme[1]. This tight binding results in a low IC50 (~1 nmol/L) and sustained in vivo inhibition[1].

By inhibiting DPP-4, teneligliptin prevents the rapid enzymatic degradation of incretin hormones, specifically glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[2]. The preservation of active incretins drives a glucose-dependent increase in insulin secretion from pancreatic β-cells while simultaneously suppressing glucagon release from α-cells, effectively normalizing blood glucose levels without inducing hypoglycemia[2]. Furthermore, emerging in vivo studies demonstrate that teneligliptin exerts profound pleiotropic effects, including the attenuation of endoplasmic reticulum (ER) stress and the inhibition of the NLRP3 inflammasome, which are critical in mitigating diabetic complications such as cardiomyopathy and cognitive impairment[3][4].

Fig 1. Teneligliptin mechanism of action and pleiotropic pathways.

Animal Model Selection and Quantitative Baselines

Selecting the appropriate in vivo model is dictated by the primary experimental readout. For pure pharmacokinetic/pharmacodynamic (PK/PD) profiling of DPP-4 inhibition, healthy Sprague-Dawley or Wistar rats are sufficient[5]. However, for efficacy testing, models exhibiting insulin resistance (e.g., Zucker Fatty rats, Diet-Induced Obese [DIO] mice) or overt β-cell toxicity (e.g., STZ-induced mice) are required to observe the drug's full therapeutic magnitude[1][4][5].

Table 1: Quantitative Parameters for Teneligliptin In Vivo Efficacy Studies

Animal Model	Disease State	Teneligliptin Dose	Administration	Key Readouts
Sprague-Dawley Rats	Healthy (PK/PD)	0.1 - 1.0 mg/kg	Oral Gavage (p.o.)	Plasma DPP-4 activity, Active GLP-1[5]
Zucker Fatty Rats	Obesity / Insulin Resistance	0.1 - 3.0 mg/kg	Oral Gavage (p.o.)	OGTT, PPG, Triglycerides[5][6]
C57BL/6J Mice (DIO)	Diet-Induced Obesity	30 - 60 mg/kg	Oral Gavage (p.o.)	Body weight, O2 consumption
STZ-Induced Mice	Diabetic Cardiomyopathy	30 mg/kg	Oral Gavage (p.o.)	Fasting Blood Glucose, NLRP3, CK-MB[4]
db/db Mice	Type 2 Diabetes	60 mg/kg	Oral Gavage (p.o.)	Neuroinflammation, ER Stress

Experimental Workflows & Self-Validating Protocols

Fig 2. Standardized in vivo workflow for Teneligliptin efficacy testing.

Protocol A: Oral Glucose Tolerance Test (OGTT) in Diet-Induced Obese (DIO) Mice

Causality & Rationale: The OGTT is the gold standard for evaluating the incretin effect. Because teneligliptin's mechanism relies on glucose-dependent insulinotropic action, administering a glucose load is necessary to stimulate endogenous GLP-1 release and subsequent insulin secretion.

• Validation Checkpoint: Ensure baseline fasting blood glucose (FBG) across all cohorts is statistically indistinguishable prior to the glucose challenge to validate the baseline system.

• Fasting: Fast DIO mice (C57BL/6J background, fed a 60% kcal fat diet for 8-12 weeks) for 6 hours. Expert Insight: A 6-hour fast clears postprandial glucose without inducing the severe catabolic state and artifactual insulin resistance caused by a traditional overnight (16-hour) fast in mice.

• Dosing: Administer teneligliptin hydrobromide (30 mg/kg) or vehicle (0.5% methylcellulose) via oral gavage (p.o.)[1]. Expert Insight: Oral gavage ensures precise dosing and mimics the clinical oral route, allowing for natural gastrointestinal absorption and first-pass metabolism.

• Glucose Challenge: 30 minutes post-dose, administer a glucose bolus (2 g/kg) via p.o. Expert Insight: The 30-minute window aligns with teneligliptin's Tmax, ensuring peak DPP-4 inhibition coincides exactly with the glucose-stimulated incretin release.

• Sampling: Collect tail vein blood at 0, 15, 30, 60, and 120 minutes post-glucose load. Measure glucose immediately using a handheld glucometer and calculate the Area Under the Curve (AUC).

Protocol B: Ex Vivo Quantification of Active GLP-1 and Systemic DPP-4 Activity

Causality & Rationale: GLP-1 has a half-life of less than 2 minutes in circulation due to rapid cleavage by endogenous DPP-4. To accurately measure in vivo preservation of active GLP-1 by teneligliptin, blood must be handled with strict biochemical controls[5].

• Validation Checkpoint: Include a positive control group treated with a known, well-characterized DPP-4 inhibitor (e.g., Sitagliptin at 10 mg/kg) to validate assay sensitivity and dynamic range[5].

• Sample Collection (Active GLP-1): Draw blood via cardiac puncture or facial vein into EDTA-coated tubes containing a commercial DPP-4 inhibitor cocktail (e.g., 10 µL/mL blood) and aprotinin (500 KIU/mL). Expert Insight: Endogenous DPP-4 will continue to rapidly cleave active GLP-1 (7-36) to inactive GLP-1 (9-36) ex vivo. Inhibiting this instantly in the collection tube is critical for the accurate quantification of teneligliptin's true in vivo efficacy.

• Sample Collection (DPP-4 Activity): Draw a separate aliquot into standard EDTA tubes without exogenous DPP-4 inhibitors.

• Centrifugation: Spin at 1,000 x g for 10 minutes at 4°C. Flash-freeze plasma in liquid nitrogen to halt all enzymatic activity.

• Assay Execution: Quantify active GLP-1 via a high-sensitivity ELISA. Measure DPP-4 activity using a fluorometric assay (cleavage of a Gly-Pro-AMC substrate). Expert Insight: Teneligliptin's systemic efficacy is confirmed if plasma DPP-4 activity is inhibited by >40% and active GLP-1 levels are significantly elevated compared to the vehicle group[5][6].

Protocol C: Evaluation of Pleiotropic Effects (NLRP3 Inflammasome Inhibition)

Causality & Rationale: Chronic hyperglycemia induces reactive oxygen species (ROS) and ER stress, triggering the NLRP3 inflammasome, which leads to diabetic complications such as cardiomyopathy and neuropathy[3][4]. Teneligliptin mitigates this pathway, offering tissue-protective effects.

• Validation Checkpoint: Confirm successful STZ induction by verifying FBG > 16.7 mmol/L prior to initiating teneligliptin therapy to ensure the disease model is active[4].

• Induction: Administer Streptozotocin (STZ) (e.g., 50 mg/kg i.p. for 5 consecutive days) to induce β-cell destruction and sustained hyperglycemia.

• Chronic Dosing: Once diabetes is confirmed, administer teneligliptin (30-60 mg/kg/day p.o.) for 4 to 10 weeks[3][4].

• Tissue Harvest: Euthanize animals and rapidly excise cardiac and hippocampal tissues. Flash freeze in liquid nitrogen or fix in 4% paraformaldehyde depending on downstream applications.

• Molecular Analysis: Perform Western blot or qPCR for NLRP3, Caspase-1, and IL-1β. Expert Insight: Evaluating these specific markers confirms teneligliptin's secondary anti-inflammatory mechanisms beyond its primary glycemic control[3][4].

References

• Full article: Teneligliptin: expectations for its pleiotropic action - Taylor & Francis.
• Report on the Deliber
• A Comprehensive Review of Teneligliptin on its Pharmacological, Pharmaceutical, and Analytical Profile - IJPSCR.
• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Rel
• Teneligliptin alleviates diabetes-related cognitive impairment by inhibiting the endoplasmic reticulum (ER) stress and NLRP3 inflammasome in mice - PMC.
• Teneligliptin mitigates diabetic cardiomyopathy by inhibiting activation of the NLRP3 inflammasome - Baishideng Publishing Group.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. brieflands.com [brieflands.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. wjgnet.com [wjgnet.com]
• 5. pmda.go.jp [pmda.go.jp]
• 6. ijpscr.info [ijpscr.info]

Application Notes and Protocols for Cell-Based Assays to Investigate the Effects of Teneligliptin Hydrobromide

Introduction: Elucidating the Cellular Mechanisms of Teneligliptin

Teneligliptin is a potent and long-acting oral antidiabetic agent classified as a dipeptidyl peptidase-4 (DPP-4) inhibitor.[1][2] Its therapeutic efficacy in the management of type 2 diabetes mellitus stems from its ability to prevent the degradation of incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[3][4] This inhibition leads to elevated levels of active incretins, which in turn enhance glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells and suppress glucagon release from pancreatic α-cells.[5] Teneligliptin exhibits a unique "J-shaped" structure that provides strong and sustained binding to the DPP-4 enzyme.[6]

Understanding the precise cellular and molecular effects of Teneligliptin is paramount for both basic research and drug development. Cell-based assays provide a powerful and controlled environment to dissect its mechanism of action, from direct enzyme inhibition within a cellular context to its downstream physiological consequences on pancreatic islet hormone secretion. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of key cell-based assays to study the effects of Teneligliptin hydrobromide. The protocols herein are designed to be robust and self-validating, providing a clear rationale for each experimental step.

I. Direct Cellular Target Engagement: DPP-4 Activity Assay

The primary mechanism of Teneligliptin is the direct inhibition of the DPP-4 enzyme. An essential first step is to quantify the inhibitory potential of Teneligliptin on DPP-4 activity within a cellular system. This can be achieved by treating cells with Teneligliptin, preparing cell lysates, and then measuring the residual DPP-4 activity using a fluorometric assay.

Principle of the Assay

This assay utilizes a synthetic DPP-4 substrate, Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC), which is non-fluorescent. In the presence of active DPP-4, the enzyme cleaves the substrate, releasing the highly fluorescent AMC molecule. The fluorescence intensity is directly proportional to the DPP-4 activity. By comparing the activity in Teneligliptin-treated cells to untreated controls, the half-maximal inhibitory concentration (IC50) can be determined.

Experimental Workflow: Cellular DPP-4 Inhibition

Caption: Workflow for determining the cellular IC50 of Teneligliptin.

Protocol 1: Cellular DPP-4 Activity Assay

Materials:

• MIN6 or other relevant cell line expressing DPP-4

• Teneligliptin hydrobromide

• Complete cell culture medium

• DPP-4 Activity Assay Kit (e.g., Sigma-Aldrich MAK088, Abcam ab204722)[7]

• Ice-cold PBS

• Cell lysis buffer (RIPA or buffer provided in the kit)[1][8]

• Protease inhibitor cocktail

• 96-well black, clear-bottom microplate

• Fluorometric microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed cells (e.g., MIN6) in a suitable culture vessel and grow to 80-90% confluency.

  • Treat the cells with a range of Teneligliptin concentrations (e.g., 0.1 nM to 1 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-4 hours) in a humidified incubator at 37°C and 5% CO2.

• Cell Lysate Preparation: [1]

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer containing protease inhibitors to the cells. For a 10 cm dish, 500 µL is typically sufficient.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, with occasional vortexing.

  • Centrifuge the lysate at 13,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Carefully transfer the supernatant (cell lysate) to a new pre-chilled tube.

  • Determine the protein concentration of the lysate using a BCA or Bradford protein assay.

• DPP-4 Activity Assay:

  • Dilute the cell lysates to a consistent protein concentration with the assay buffer provided in the kit.

  • In a 96-well black, clear-bottom plate, add the diluted cell lysate.

  • Prepare a master reaction mix containing the DPP-4 substrate (Gly-Pro-AMC) according to the kit manufacturer's instructions.

  • Add the reaction mix to each well to initiate the enzymatic reaction.

  • Incubate the plate at 37°C, protected from light, for 30-60 minutes.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~360 nm and emission at ~460 nm.

Data Analysis:

Treatment Group	Teneligliptin (nM)	Mean Fluorescence	% DPP-4 Inhibition
Vehicle Control	0	4500	0
Teneligliptin	0.1	4250	5.6
Teneligliptin	1	2300	48.9
Teneligliptin	10	550	87.8
Teneligliptin	100	150	96.7
Teneligliptin	1000	120	97.3

• Calculate the percentage of DPP-4 inhibition for each Teneligliptin concentration relative to the vehicle control.

• Plot the % inhibition against the logarithm of the Teneligliptin concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

II. Functional Consequence in Pancreatic β-Cells: Glucose-Stimulated Insulin Secretion (GSIS) Assay

A critical downstream effect of Teneligliptin-mediated DPP-4 inhibition is the potentiation of insulin secretion from pancreatic β-cells in response to glucose. The MIN6 cell line, a mouse insulinoma cell line, is a well-established model for studying GSIS as it retains many characteristics of primary β-cells.[9]

Principle of the Assay

MIN6 cells are pre-incubated in a low-glucose medium to establish a basal level of insulin secretion. They are then challenged with a high-glucose medium in the presence or absence of Teneligliptin. The secreted insulin in the supernatant is then quantified, typically by ELISA or a homogeneous time-resolved fluorescence (HTRF) assay. An increase in insulin secretion in the presence of high glucose and Teneligliptin, compared to high glucose alone, demonstrates the drug's efficacy in potentiating GSIS.

Signaling Pathway: GLP-1 Receptor-Mediated Insulin Secretion

Sources

• 1. ptglab.com [ptglab.com]
• 2. What is Teneligliptin used for? [synapse.patsnap.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Teneligliptin: Uses, Side Effects, Precautions and More [carehospitals.com]
• 5. Frontiers | Efficacy and Safety of Teneligliptin in Patients With Type 2 Diabetes Mellitus: A Systematic Review and Meta-Analysis of Randomized Controlled Trials [frontiersin.org]
• 6. vetmed.ucdavis.edu [vetmed.ucdavis.edu]
• 7. content.abcam.com [content.abcam.com]
• 8. bosterbio.com [bosterbio.com]
• 9. ijpscr.info [ijpscr.info]

Application Note: A Validated UV Spectrophotometric Method for the Estimation of Teneligliptin Hydrobromide in Bulk and Pharmaceutical Formulations

Abstract

This application note details a simple, rapid, accurate, and cost-effective UV spectrophotometric method for the estimation of Teneligliptin hydrobromide in its bulk form and in pharmaceutical dosage forms. The method is based on the measurement of UV absorbance in a methanol solvent system. The developed method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating its suitability for routine quality control analysis. The described protocol provides a robust framework for researchers, quality control analysts, and drug development professionals.

Introduction: The Rationale for UV Spectrophotometry in Teneligliptin Analysis

Teneligliptin, an orally active dipeptidyl peptidase-4 (DPP-4) inhibitor, is a critical therapeutic agent in the management of type 2 diabetes mellitus. Its mechanism involves preventing the inactivation of incretin hormones, thereby increasing insulin secretion and suppressing glucagon release in a glucose-dependent manner. Given its therapeutic importance, the development of reliable and accessible analytical methods for its quantification is paramount for ensuring the quality, efficacy, and safety of pharmaceutical products.

While high-performance liquid chromatography (HPLC) methods offer high sensitivity and specificity, UV-Visible spectrophotometry presents a compelling alternative for routine quality control due to its simplicity, speed, lower cost, and reduced solvent consumption. The presence of a chromophoric system within the Teneligliptin molecule allows for direct quantification by measuring the absorption of ultraviolet radiation. This application note provides a thoroughly developed and validated method that leverages this intrinsic property.

The choice of methanol as the solvent is based on its ability to effectively solubilize Teneligliptin hydrobromide and its UV transparency in the analytical wavelength region, thereby minimizing solvent interference.

Physicochemical Properties of Teneligliptin Hydrobromide

A foundational understanding of the analyte's properties is critical for robust method development.

Property	Value	Significance for Method Development
Chemical Formula	C₂₂H₃₀N₆O₂·2.5HBr	Influences molar mass and salt factor calculations.
Molar Mass	628.56 g/mol (as hydrobromide salt)	Essential for preparing standard solutions of known concentration.
Solubility	Freely soluble in water and methanol.	Methanol was selected for its excellent solvating power and UV transparency.
UV Absorption Maximum (λmax)	~242 nm in methanol	This is the wavelength of maximum absorbance, providing the highest sensitivity for detection.
Chemical Structure	Contains aromatic rings and carbonyl groups.	These chromophores are responsible for the UV absorbance.

Experimental Protocol: Method Development and Validation

This section outlines the step-by-step protocol for the estimation of Teneligliptin hydrobromide.

Instrumentation and Materials

• Instrument: A double-beam UV-Visible spectrophotometer with a spectral bandwidth of 1 nm (e.g., Shimadzu UV-1800, Agilent Cary 8454).

• Cuvettes: 1 cm matched quartz cuvettes.

• Analytical Balance: Calibrated to 0.01 mg.

• Volumetric Glassware: Calibrated Class A flasks and pipettes.

• Reagents: Teneligliptin hydrobromide reference standard (purity >99%), Methanol (AR/HPLC Grade).

• Pharmaceutical Formulation: Commercially available Teneligliptin tablets (e.g., 20 mg tablets).

Preparation of Solutions

Standard Stock Solution (100 µg/mL):

• Accurately weigh 10 mg of Teneligliptin hydrobromide reference standard.

• Transfer the standard into a 100 mL volumetric flask.

• Add approximately 70 mL of methanol and sonicate for 5 minutes to ensure complete dissolution.

• Make up the volume to 100 mL with methanol and mix thoroughly.

Working Standard Solutions:

• From the stock solution, prepare a series of dilutions in 10 mL volumetric flasks to obtain concentrations ranging from 2-12 µg/mL.

• Use methanol as the diluent for all dilutions.

Determination of Wavelength of Maximum Absorbance (λmax)

• Pipette 5 mL of the 10 µg/mL working standard solution into a 10 mL volumetric flask and dilute with methanol.

• Scan the resulting solution from 400 nm to 200 nm against a methanol blank.

• Identify the wavelength of maximum absorbance. The λmax for Teneligliptin in methanol is consistently observed at approximately 242 nm.

Assay Protocol for Bulk Drug

The following diagram illustrates the workflow for the analysis of the bulk drug substance.

Caption: Workflow for Bulk Drug Analysis.

Assay Protocol for Pharmaceutical Formulations (Tablets)

• Sample Preparation:

  • Weigh and finely powder no fewer than 20 tablets to ensure homogeneity.

  • Accurately weigh a quantity of the powder equivalent to 10 mg of Teneligliptin and transfer it to a 100 mL volumetric flask.

  • Add approximately 70 mL of methanol.

  • Sonicate for 15 minutes to ensure complete extraction of the drug from the excipients.

  • Make up the volume to 100 mL with methanol and mix well.

  • Filter the solution through a 0.45 µm syringe filter to remove insoluble excipients.

• Analysis:

  • Dilute the filtered solution appropriately with methanol to obtain a final theoretical concentration within the linear range (e.g., 10 µg/mL).

  • Measure the absorbance of the sample solution at 242 nm against a methanol blank.

  • The concentration of the drug in the sample can be determined from the calibration curve.

The following diagram illustrates the workflow for the analysis of pharmaceutical tablets.

Caption: Workflow for Tablet Formulation Analysis.

Method Validation: Ensuring Trustworthiness and Reliability

The developed method was validated according to ICH Q2(R1) guidelines. The trustworthiness of any analytical protocol rests upon a rigorous validation process.

Validation Parameter	Result	Acceptance Criteria (ICH Q2(R1))	Conclusion
Linearity & Range	Range: 2-12 µg/mLRegression Eq: y = 0.078x + 0.002Correlation Coefficient (R²): 0.9997	R² > 0.999	Excellent linearity observed in the specified range.
Accuracy (% Recovery)	99.5% - 100.8%	98.0% - 102.0%	The method is highly accurate.
Precision (RSD%)	Intra-day: 0.45%Inter-day: 0.68%	RSD ≤ 2%	The method is precise.
Limit of Detection (LOD)	0.15 µg/mL	-	The method is sensitive.
Limit of Quantitation (LOQ)	0.45 µg/mL	-	The method is sensitive for quantitative measurement.
Specificity	No interference from common tablet excipients.	No interference at the analytical wavelength.	The method is specific for Teneligliptin.
Robustness	Insignificant variation with minor changes in wavelength (±2 nm) and temperature.	RSD ≤ 2%	The method is robust.

Causality Behind Validation Choices:

• Linearity: This parameter establishes a direct, proportional relationship between absorbance and concentration, which is the fundamental principle of quantitative spectrophotometry as described by the Beer-Lambert Law.

• Accuracy: Performed by the standard addition method, accuracy studies confirm the closeness of the experimental value to the true value, ensuring there is no systematic bias from the sample matrix (excipients).

• Precision: Assessed at both intra-day (repeatability) and inter-day (intermediate precision) levels, this demonstrates the method's consistency and reproducibility under the same and different conditions, respectively.

• LOD & LOQ: These parameters define the lower limits of the method's capabilities, ensuring it is sensitive enough for its intended purpose.

• Specificity: This is a critical parameter that confirms the method's ability to assess the analyte unequivocally in the presence of other components, such as tablet excipients, ensuring they do not contribute to the absorbance at 242 nm.

Conclusion and Field-Proven Insights

The UV spectrophotometric method detailed in this application note is simple, rapid, accurate, precise, and robust for the estimation of Teneligliptin hydrobromide in bulk and tablet dosage forms. The method's adherence to ICH validation guidelines confirms its suitability for routine quality control analysis in a regulated environment.

Expert Recommendations:

• Solvent Quality: Always use AR or HPLC grade methanol to minimize UV-absorbing impurities, which can affect the baseline and accuracy.

• Cuvette Matching: Ensure cuvettes are optically matched to reduce variability. Periodically check their cleanliness and integrity.

• Standard Stability: While Teneligliptin solutions in methanol are stable for several hours at room temperature, it is best practice to prepare fresh standards daily for the most accurate results.

• Excipient Solubility Check: When analyzing a new formulation, perform a visual inspection after sonication and filtration to ensure all excipients have been adequately removed and will not cause light scattering.

This method provides a reliable and efficient analytical tool, contributing to the quality assurance of Teneligliptin-containing pharmaceutical products.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Harmonised Tripartite Guideline. [Link]

• Patel, P., & Patel, M. (2015). Development and Validation of UV Spectrophotometric Method for Estimation of Teneligliptin Hydrobromide Hydrate in its Bulk and Tablet Dosage Form. International Journal of Pharmaceutical Sciences and Research, 6(10), 4414-4418. [Link]

• Jadhav, S. D., et al. (2016). Development and validation of a simple UV spectrophotometric method for the estimation of Teneligliptin in bulk and tablet dosage form. International Journal of Pharmacy and Pharmaceutical Sciences, 8(9), 254-258. [Link]

Technical Notes & Optimization

Improving peak separation in Teneligliptin hydrobromide HPLC analysis

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I have developed this troubleshooting guide to address the complex chromatographic behavior of Teneligliptin hydrobromide. Due to its unique structural moieties—specifically its basic piperazine and pyrrolidine rings—achieving baseline peak separation from its degradation products requires precise control over stationary phase thermodynamics and mobile phase kinetics.

Below is our comprehensive, causality-driven guide to optimizing your HPLC workflows.

Visualizing the Troubleshooting Logic

Diagnostic workflow for resolving Teneligliptin HPLC peak separation issues.

Section 1: Mechanistic FAQs on Peak Separation

Q1: Why does Teneligliptin hydrobromide exhibit severe peak tailing, and how does mobile phase pH resolve this? A1: The causality of peak tailing in Teneligliptin lies in its molecular structure. The drug contains basic amine groups that remain ionized at neutral pH. These positively charged moieties undergo secondary ion-exchange interactions with unendcapped, acidic silanol groups ( −Si-O− ) on the silica backbone of the stationary phase[1]. To resolve this, you must lower the mobile phase pH to between 3.0 and 4.0 using an acidic buffer like potassium dihydrogen phosphate ( KH2​PO4​ ). This acidic environment not only ensures the basic analytes are fully protonated but, crucially, suppresses the ionization of residual silanols, shifting the retention mechanism purely to hydrophobic partitioning[2]. Furthermore, utilizing a fully endcapped C18 column (e.g., Zorbax Eclipse Plus or Grace Smart C18) physically shields the analyte from these active sites[2][3].

Q2: I am observing co-elution of Teneligliptin with its base-catalyzed degradation impurities. How can I optimize the resolution? A2: Forced degradation studies show that under basic stress, Teneligliptin hydrolyzes into specific low-molecular-weight fragments (e.g., m/z 354.30, 310.30)[4]. These degradants are highly polar and elute early. If your organic modifier (acetonitrile or methanol) concentration is too high, the intact Teneligliptin will elute too quickly, co-eluting with these polar fragments. By decreasing the organic ratio (e.g., shifting to 80:20 Buffer:Acetonitrile), you decrease the eluent strength. This increases the retention time of the hydrophobic intact drug (typically eluting around 7.4 minutes), achieving baseline resolution from the early-eluting polar impurities[2]. If isocratic adjustment fails, a gradient method transitioning from a high-aqueous buffer to an organic blend is required.

Q3: How do I establish a self-validating system to ensure my column and method are performing correctly before analyzing actual samples? A3: A robust chromatographic protocol must be self-validating. Before any sample analysis, implement a System Suitability Test (SST) as your diagnostic gatekeeper. Inject a standard solution of Teneligliptin (e.g., 100 µg/mL) in six replicates. The system is only validated for use if it meets the following causality-driven criteria:

• Theoretical Plates (N) > 2000: Confirms the column bed is intact and band broadening is minimal[5].

• Tailing Factor (T) < 1.5: Validates that secondary silanol interactions are effectively suppressed by your mobile phase pH[4].

• %RSD of Peak Area < 2.0%: Ensures autosampler precision and pump flow stability[3][4].

Section 2: Quantitative Data Summary

To assist in method selection, the following table synthesizes validated chromatographic parameters for Teneligliptin separation from recent authoritative literature.

Stationary Phase	Mobile Phase Composition	Flow Rate	Detection	Linearity Range	LOD / LOQ
Grace Smart C18 (250 × 4.6 mm, 5 µm)	0.05M KH2​PO4​ (pH 4.0) : ACN (80:20 v/v)	1.0 mL/min	242 nm	500 – 3000 µg/mL	N/A
Shiseido C18 (250 × 4.6 mm, 5 µm)	ACN : MeOH : Water (30:40:30 v/v/v)	1.0 mL/min	246 nm	50 – 300 µg/mL	2.78 / 8.45 µg/mL
Zorbax Eclipse Plus C18 (150 × 4.6 mm, 5 µm)	10mM NH4​OAc (pH 6.3) : MeOH : ACN (40:50:10 v/v/v)	0.6 mL/min	224 nm	5 – 100 µg/mL	1.35 / 4.10 µg/mL
Inertsil ODS C18 (150 × 4.6 mm, 5 µm)	Gradient: Buffer/ACN (85:15) to MeOH/ACN (50:50)	0.8 mL/min	249 nm	16 – 64 µg/mL	N/A

(Data synthesized from references[2][3][6][7])

Section 3: Step-by-Step Experimental Protocol

Optimized Stability-Indicating Isocratic Workflow This protocol details the preparation of an optimized pH 4.0 mobile phase designed to maximize peak separation between Teneligliptin and its degradation impurities[2].

Phase 1: Mobile Phase Preparation (0.05M KH2​PO4​ buffer : Acetonitrile, 80:20 v/v)

• Buffer Preparation: Accurately weigh 0.68 g of HPLC-grade Potassium Dihydrogen Phosphate ( KH2​PO4​ ).

• Dissolution: Transfer the salt into a 1000 mL volumetric flask and add 950 mL of Milli-Q or HPLC-grade water. Swirl to dissolve completely.

• pH Adjustment (Critical Step): Insert a calibrated pH meter. Add 1% ortho-phosphoric acid dropwise until the pH stabilizes exactly at 4.0 ± 0.05. Causality: Precision here is vital; a pH > 4.5 will lead to partial deprotonation of the drug, causing peak tailing and splitting.

• Volume Make-up: Make up the volume to the 1000 mL mark with HPLC-grade water.

• Solvent Blending: Mix 800 mL of the prepared pH 4.0 buffer with 200 mL of HPLC-grade Acetonitrile.

• Filtration & Degassing: Filter the entire mixture through a 0.45 µm nylon membrane filter under vacuum. Sonicate the filtered mobile phase for 10 minutes to remove dissolved gases, which prevents baseline noise and pump cavitation[1][2][6].

Phase 2: Sample Preparation & Execution

• Standard Stock: Weigh 10 mg of Teneligliptin hydrobromide reference standard and transfer to a 10 mL volumetric flask. Dissolve in the mobile phase to yield a 1000 µg/mL stock solution[8].

• Working Solution: Dilute the stock solution with the mobile phase to achieve a working concentration of 100 µg/mL.

• Chromatographic Run:

  • Column: Endcapped C18 (e.g., 250 mm × 4.6 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: PDA or UV detector set to 242 nm[2].

• Validation: Execute the System Suitability Test (SST) as described in Q3 prior to injecting analytical samples.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. d-nb.info [d-nb.info]
• 4. d-nb.info [d-nb.info]
• 5. ijtsrd.com [ijtsrd.com]
• 6. jpsbr.org [jpsbr.org]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. ajpamc.com [ajpamc.com]

Technical Support Center: Teneligliptin Hydrobromide Degradation Product Identification and Analysis

Welcome to the technical support center for Teneligliptin Hydrobromide analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying and analyzing its degradation products. Here, we will delve into the practical challenges and provide troubleshooting solutions grounded in scientific principles and field-proven experience.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for teneligliptin?

A1: Teneligliptin is susceptible to degradation under various stress conditions as stipulated by the International Council for Harmonisation (ICH) guidelines. The primary degradation pathways include:

• Hydrolytic Degradation: Teneligliptin shows susceptibility to both acidic and alkaline hydrolysis.[1][2] Some studies indicate that it is more prone to degradation in alkaline conditions.[3]

• Oxidative Degradation: The molecule is known to degrade in the presence of oxidizing agents like hydrogen peroxide.[1][4]

• Thermal Degradation: Exposure to elevated temperatures can lead to the formation of degradation products.[3][4]

• Photolytic Degradation: Teneligliptin can also degrade when exposed to UV light.[1][3]

It's crucial to perform forced degradation studies to understand the specific degradation profile of your drug substance or product.[1][2]

Q2: I am not seeing any degradation in my forced degradation study under acidic conditions. Is this normal?

A2: While some studies report acidic degradation, others have found teneligliptin to be relatively stable under acidic stress.[4][5] The extent of degradation can be influenced by the specific conditions employed, such as the concentration of the acid, temperature, and duration of exposure. If you are not observing degradation, consider increasing the stress level (e.g., higher temperature, longer exposure time, or stronger acid concentration). However, it is essential to ensure that the stress conditions are relevant and do not lead to unrealistic degradation pathways.

Q3: What are the common degradation products of teneligliptin, and what are their m/z values?

A3: Several degradation products of teneligliptin have been identified using techniques like UPLC-MS/MS. The observed major peaks for degradation products have been reported at m/z values of 375.72, 354.30, 310.30, 214.19, 155.65, 138.08, and 136.18.[4][5] These correspond to various fragments and modified forms of the parent molecule. The identification of these products is critical for understanding the degradation pathways and for developing a stability-indicating analytical method.

Part 2: Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: Poor Separation Between Teneligliptin and its Degradation Products in RP-HPLC.

• Causality: Co-elution of the parent drug and its impurities is a common challenge in HPLC method development. This can be due to similar polarities of the compounds or suboptimal chromatographic conditions.

• Troubleshooting Steps:

  • Mobile Phase Optimization:

    • pH Adjustment: The pH of the mobile phase can significantly impact the retention and selectivity of ionizable compounds like teneligliptin. Experiment with a pH range around the pKa values of teneligliptin and its degradation products.

    • Organic Modifier: Vary the ratio of the organic solvent (e.g., acetonitrile, methanol) to the aqueous buffer. A gradient elution may be necessary to resolve complex mixtures of degradation products.[1]

  • Column Selection:

    • Consider using a different stationary phase. While C18 columns are commonly used, a C8 or a phenyl column might offer different selectivity.[1][4]

    • Particle size and column length also play a role. Smaller particle sizes and longer columns generally provide better resolution.

  • Flow Rate and Temperature:

    • Lowering the flow rate can sometimes improve resolution.

    • Optimizing the column temperature can also affect selectivity.

Issue 2: Inconsistent Retention Times for Teneligliptin and its Degradants.

• Causality: Fluctuations in retention times can be caused by a variety of factors, including issues with the HPLC system, mobile phase preparation, or column equilibration.

• Troubleshooting Steps:

  • System Check: Ensure the HPLC pump is delivering a consistent flow rate and that there are no leaks in the system.

  • Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure it is properly degassed. Inconsistent mobile phase composition can lead to retention time shifts.

  • Column Equilibration: Adequately equilibrate the column with the mobile phase before starting your analytical run. Insufficient equilibration is a common cause of retention time drift.

  • Temperature Control: Use a column oven to maintain a constant temperature, as fluctuations in ambient temperature can affect retention times.[1]

Issue 3: Difficulty in Identifying and Characterizing Unknown Degradation Products.

• Causality: Identifying the structure of an unknown impurity requires advanced analytical techniques and a systematic approach.

• Troubleshooting Steps:

  • LC-MS/MS Analysis: This is the primary tool for the structural elucidation of unknown impurities.[4][5]

    • Obtain the accurate mass of the parent ion to determine its elemental composition.

    • Perform fragmentation studies (MS/MS) to understand the structure of the molecule. By comparing the fragmentation pattern of the degradation product with that of the parent drug, you can often pinpoint the site of modification.

  • Forced Degradation Insights: The conditions under which a particular degradation product is formed can provide clues about its structure. For example, an impurity formed under oxidative stress is likely to be an N-oxide or a hydroxylated derivative.

  • Isolation and NMR: For definitive structural confirmation, it may be necessary to isolate the impurity using preparative HPLC and then perform Nuclear Magnetic Resonance (NMR) spectroscopy.

Part 3: Experimental Protocols

Protocol 1: Forced Degradation Study of Teneligliptin Hydrobromide

This protocol outlines the typical stress conditions for forced degradation studies as per ICH guidelines.

• Acid Hydrolysis: Reflux the drug solution in 0.1 N HCl at 60°C for a specified period (e.g., 2-8 hours).[1] Neutralize the solution before injection.

• Base Hydrolysis: Reflux the drug solution in 0.1 N NaOH at 60°C for a specified period.[1][4] Neutralize the solution before injection.

• Oxidative Degradation: Treat the drug solution with 3-30% hydrogen peroxide at room temperature.[1][4]

• Thermal Degradation: Expose the solid drug or drug solution to dry heat (e.g., 80-105°C) for a defined duration.[1][3]

• Photolytic Degradation: Expose the drug solution to UV light (e.g., 200 Wh/m²) and cool white fluorescent light (e.g., 1.2 million lux hours).[1]

Protocol 2: Stability-Indicating RP-HPLC Method

This is a general template for a stability-indicating RP-HPLC method. Optimization will be required for your specific application.

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)[1][4]
Mobile Phase	A mixture of a buffer (e.g., phosphate buffer pH 4.8-6.0) and an organic modifier (e.g., acetonitrile, methanol) in an isocratic or gradient mode.[3][4]
Flow Rate	1.0 mL/min[1][4]
Detection Wavelength	246 nm or 254 nm[1][2]
Column Temperature	30°C[1]
Injection Volume	10-20 µL[1][3]

Part 4: Visualizations

Workflow for Teneligliptin Degradation Analysis

Caption: A typical workflow for the analysis of teneligliptin degradation products.

Logical Relationship in Troubleshooting HPLC Separation

Caption: Troubleshooting logic for improving HPLC separation of teneligliptin and its degradants.

References

• Development and Validation of a Stability Indicating RP-HPLC Method for Simultaneous Estimation of Teneligliptin and Metformin - PMC. Available at: [Link]

• Method development, validation, and stability studies of teneligliptin by RP-HPLC and identification of degradation products by UPLC tandem mass spectroscopy. Available at: [Link]

• DEVELOPMENT AND VALIDATION OF A STABILITY INDICATING RP-HPLC METHOD FOR SIMULTANEOUS ESTIMATION OF TENELIGLIPTIN AND REMOGLIFLOZIN ETABONATE IN BULK AND TABLET DOSAGE FORM. Available at: [Link]

• Development of a Stability-Indicating Rp-Hplc Method for the Simultaneous Estimation of Metformin, Teneligliptin, And Dapagliflozin in Bulk and Combined Dosage Form. Available at: [Link]

• (PDF) Method development, validation, and stability studies of teneligliptin by RP-HPLC and identification of degradation products by UPLC tandem mass spectroscopy - ResearchGate. Available at: [Link]

• Simultaneous Estimation of Teneligliptin Hydrobromide Hydrate and its Degradation Product by RP-HPLC Method. Available at: [Link]

• METHOD DEVELOPMENT, VALIDATION AND STABILITY INDICATING ASSAY FOR TENELIGLIPTIN HYDROBROMIDE BY RP-UFLC | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

• An Insightful Overview on Teneligliptin Hydrobromide Hydrate: Analytical Strategies. Available at: [Link]

• Analytical Method development and Validation of Teneligliptin by RP-UFLC. Available at: [Link]

• Characterization of impurities in Teneligliptin hydrobromide hydrate by using LCMS/MS and NMR - Research Journal of Pharmacy and Technology. Available at: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. jpsbr.org [jpsbr.org]
• 3. ijbpas.com [ijbpas.com]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]

Addressing baseline noise in Teneligliptin hydrobromide chromatograms

Technical Support Center: Teneligliptin Hydrobromide Analysis

A Guide to Troubleshooting Baseline Noise in HPLC Chromatograms

Welcome to the Technical Support Center for Teneligliptin hydrobromide analysis. This guide is designed for researchers, scientists, and drug development professionals to address one of the most common challenges in chromatographic analysis: baseline noise. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific rationale to empower you to diagnose and resolve these issues effectively.

A stable, flat baseline is the foundation of accurate and reproducible chromatographic results.[1][2] Deviations, such as noise or drift, can obscure peaks of interest, compromise the accuracy of integration, and ultimately affect the reliability of your quantitative data.[1][2] This guide provides a systematic approach to identifying and eliminating the root causes of baseline noise in your Teneligliptin hydrobromide analyses.

Frequently Asked Questions (FAQs)

Q1: My baseline is showing periodic, regular pulsations. What is the most likely cause?

A: A pulsating baseline that often correlates with the pump strokes is a classic symptom of issues within the solvent delivery system.[3][4] This can be caused by trapped air bubbles in the pump heads, faulty check valves, or worn pump seals.[3][5] Start by thoroughly degassing your mobile phase and purging the pump.[6] If the problem persists, inspect and clean or replace the check valves.[3][7]

Q2: I'm observing a gradual, steady upward or downward drift in my baseline. What should I investigate?

A: Baseline drift can stem from several sources.[7] A primary cause is a change in the mobile phase composition over time, especially during gradient elution.[2][7] It can also be due to temperature fluctuations in the column or detector cell.[4][7] Insufficient column equilibration between runs is another common culprit, particularly with ionizable compounds like Teneligliptin.[8] Ensure your column is fully equilibrated, the mobile phase is stable, and your column oven and detector temperatures are consistent.[4][7]

Q3: My chromatogram shows random, high-frequency noise. Where should I start troubleshooting?

A: Irregular, high-frequency noise often points to a contaminated mobile phase, a dirty or failing column, or issues with the detector lamp.[1][3][4] Begin by preparing a fresh batch of mobile phase using high-purity, HPLC-grade solvents.[3][6] If the noise continues, try replacing the column with a union to see if the column is the source.[3][4] Also, check the detector lamp's energy output; an aging lamp can become a significant source of noise.[4][5]

Q4: Can the properties of Teneligliptin hydrobromide itself contribute to baseline issues?

A: Yes. Teneligliptin is a basic compound, and its interaction with the stationary phase can be sensitive to the mobile phase pH.[9] Inadequate buffering can lead to peak shape issues and baseline instability. Furthermore, Teneligliptin is susceptible to degradation under certain conditions, such as in the presence of strong acids, bases, or oxidizing agents.[10][11][12] These degradants, if not well-separated, can appear as small, broad peaks that contribute to a noisy or uneven baseline.

Systematic Troubleshooting Guide

A logical and systematic approach is crucial for efficiently identifying the source of baseline noise. The following sections break down the troubleshooting process by component, explaining the "why" behind each step.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a systematic approach to diagnosing baseline noise. Start with the most common and easily addressable issues before moving to more complex system checks.

Sources

• 1. welch-us.com [welch-us.com]
• 2. labtech.tn [labtech.tn]
• 3. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 4. Shimadzu Baseline Disturbance [shimadzu.nl]
• 5. agilent.com [agilent.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. wjpsonline.com [wjpsonline.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. d-nb.info [d-nb.info]
• 12. jpsbr.org [jpsbr.org]

Column selection and equilibration for Teneligliptin hydrobromide analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. In pharmaceutical analysis, particularly with complex salts like Teneligliptin hydrobromide hydrate, every parameter—from stationary phase chemistry to buffer thermodynamics—must be deliberately controlled.

This guide provides the mechanistic causality behind column selection and system equilibration, ensuring your High-Performance Liquid Chromatography (HPLC) workflows are robust, reproducible, and self-validating.

Visual Workflow: Method Initialization

Fig 1: Logical workflow for Teneligliptin column selection and system equilibration.

FAQ Section 1: The Mechanistic Logic of Column Selection

Teneligliptin hydrobromide hydrate is a highly potent dipeptidyl peptidase-4 (DPP-4) inhibitor[1]. Structurally, it contains basic piperazine and pyrrolidine moieties. The presence of the hydrobromide salt combined with these basic nitrogen atoms creates specific chromatographic challenges, most notably secondary interactions with the stationary phase.

Q: Why do I experience severe peak tailing for Teneligliptin hydrobromide on standard C18 columns? A: Peak tailing in Teneligliptin analysis is rarely a physical column void issue; it is primarily driven by chemical causality. Standard C18 columns contain residual, unreacted silanol groups (-SiOH) on the silica matrix. At mid-to-high pH, these silanols deprotonate to form negatively charged species (-SiO⁻). Because Teneligliptin is a basic compound, its nitrogen atoms become positively charged in the mobile phase, leading to strong ion-exchange interactions between the analyte and the silica backbone. This secondary retention mechanism causes the analyte to drag, resulting in an asymmetrical, tailing peak.

The Solution: You must select a fully endcapped C18 column (e.g., Kromasil 100-5C18, Prontosil C18, or Princeton SPHER-100 C18)[2][3]. Endcapping chemically shields these residual silanols. Furthermore, utilizing an acidic mobile phase (pH 3.0–4.0) protonates the silanols, neutralizing their charge and suppressing the ion-exchange interaction entirely[2].

Q: What are the optimal column dimensions and particle sizes for stability-indicating assays? A: For stability-indicating methods—where Teneligliptin must be resolved from its forced degradation products (acidic, alkaline, oxidative, and thermal)—a high number of theoretical plates is non-negotiable[1][3]. A column dimension of 250 x 4.6 mm packed with 5 µm particles is the gold standard in the field[2][3]. This length provides the necessary resolving power to separate closely eluting degradants, while the 5 µm particle size maintains a manageable backpressure, ensuring method robustness across different HPLC systems.

FAQ Section 2: System Equilibration & Mobile Phase Dynamics

Q: What role does the buffer pH play in the equilibration of Teneligliptin? A: The buffer dictates the ionization state of both the analyte and the column matrix. Teneligliptin hydrobromide is typically analyzed using a potassium dihydrogen phosphate (KH₂PO₄) buffer[2]. Maintaining a strict pH (e.g., pH 3.5 or 4.0) ensures the drug remains in a consistent ionization state[2]. If the column is not properly equilibrated, local pH micro-environments form within the stationary phase pores. As the hydrobromide salt of the injected sample disrupts these micro-environments, you will observe retention time (RT) drift. A buffer concentration of 0.025 M provides adequate buffering capacity without precipitating in high organic mobile phases.

Q: How do I establish a self-validating equilibration protocol to prevent retention time drift? A: Do not rely on arbitrary equilibration times. A self-validating system uses empirical data to confirm readiness. Implement the following protocol to ensure absolute system stability prior to analysis:

Step-by-Step Methodology: Self-Validating Equilibration Protocol

• Phase Transition (System Flush): Flush the HPLC system and column with an unbuffered mixture of Water:Methanol (50:50 v/v) at 0.5 mL/min for 15 minutes to purge storage solvents and prevent buffer precipitation.

• Buffer Introduction: Switch to the method's mobile phase (e.g., Acetonitrile : 0.025 M KH₂PO₄ pH 3.5)[2]. Gradually ramp the flow rate to the operational target (usually 1.0 mL/min)[2][3].

• Column Saturation: Pump at least 15–20 column volumes (approximately 30–40 minutes for a 250 x 4.6 mm column) to ensure complete saturation of the stationary phase pores with the phosphate buffer[4]. Monitor the UV baseline at 246 nm[1][3].

• Self-Validation Injection Sequence:

  • Inject a blank (diluent) to confirm baseline stability and the absence of ghost peaks.

  • Inject the Teneligliptin standard solution (e.g., 20 µg/mL) three consecutive times[5].

  • Validation Criteria: The system is officially equilibrated only if the Relative Standard Deviation (RSD) of the retention time across the three injections is < 1.0%, and the tailing factor remains constant at < 2.0[2][3].

Quantitative Data: Validated Chromatographic Parameters

To assist in your method development, below is a synthesized table of field-validated chromatographic conditions for Teneligliptin hydrobromide analysis:

Column Specification	Mobile Phase Composition	Buffer pH	Flow Rate	UV Detection	Approx. Retention Time
Prontosil C18 (250 x 4.6 mm, 5 µm)	Acetonitrile : KH₂PO₄ (60:40 v/v)	3.5	1.0 mL/min	227 nm	~2.37 min[2]
Protecol C18 (250 x 4.6 mm, 5 µm)	Methanol : Buffer (72:28 v/v)	3.5	1.0 mL/min	243.5 nm	~5.80 min[6]
Kromasil 100-5C18 (250 x 4.6 mm, 5 µm)	Acetonitrile : Phosphate Buffer (40:60 v/v)	6.0	1.0 mL/min	246 nm	~2.84 min[3][5]
Princeton SPHER-100 C18 (150 x 4.6 mm, 5 µm)	Methanol : KH₂PO₄ (60:40 v/v)	4.0	1.0 mL/min	249 nm	N/A

Troubleshooting Diagnostics

If you encounter persistent issues despite following the equilibration protocol, utilize the diagnostic decision tree below to isolate the root cause.

Fig 2: Diagnostic decision tree for resolving Teneligliptin peak tailing and retention drift.

References

• Kunchamwar, A., & Jain, V. (2024). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF TENELIGLIPTIN AND DAPAGLIFLOZIN API IN MARKETED FORMULATION. International Journal of Pharmaceutical Sciences and Research.[Link]

• Bansode, A. S., et al. (2017). Analytical method development and validation of teneligliptin hydrobromide in pure form by HPLC. World Journal of Pharmaceutical Sciences.[Link]

• Kumar, G., et al. (2016). Method development, validation, and stability studies of teneligliptin by RP-HPLC and identification of degradation products. Journal of Analytical Science and Technology.[Link]

• Mahajan, M. R., et al. (2024). Development of a Novel RP-HPLC Method for the Simultaneous Quantification of Teneligliptin and Metformin in Pharmaceutical Tablet Formulation. Advances in Pharmacology and Pharmacy.[Link]

• Vetapalem, R., et al. (2020). Development and Validation of a Stability Indicating RP-HPLC Method for Simultaneous Estimation of Teneligliptin and Metformin. National Library of Medicine (PMC).[Link]

• Ganorkar, et al. (2018). Development of Stability Indicating and Robust RP-HPLC Method for Determination of Teneligliptin. ResearchGate.[Link]

• Luhar, S. V., et al. (2016). Simultaneous Estimation of Teneligliptin Hydrobromide Hydrate and its Degradation Product by RP-HPLC Method. Journal of Pharmaceutical Science Bioscientific Research.[Link]

Sources

• 1. jpsbr.org [jpsbr.org]
• 2. ijpsr.com [ijpsr.com]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. wjpsonline.com [wjpsonline.com]

Minimizing variability in Teneligliptin hydrobromide in vivo studies

Welcome to the Technical Support Center for Preclinical Pharmacology. As a Senior Application Scientist, I have designed this guide to address the most critical pain points researchers encounter when working with Teneligliptin hydrobromide hydrate in in vivo models.

Variability in pharmacokinetic (PK) and pharmacodynamic (PD) readouts is rarely a result of the compound's intrinsic biology; rather, it stems from formulation inconsistencies, improper handling of incretin hormones, and unstandardized dosing regimens. This guide provides mechanistic explanations and self-validating protocols to ensure reproducible data.

Mechanistic Overview: The Teneligliptin-DPP-4 Axis

Teneligliptin is a highly potent, J-shaped peptidomimetic inhibitor of dipeptidyl peptidase-4 (DPP-4). By binding to the S2 extensive subsite of the enzyme, it prevents the cleavage of intact glucagon-like peptide-1 (GLP-1), thereby enhancing glucose-dependent insulin secretion. Understanding this pathway is critical for troubleshooting downstream PD assays.

Teneligliptin mechanism: DPP-4 inhibition preserves GLP-1, modulating insulin and glucose.

Troubleshooting Guides & FAQs

Issue 1: Erratic Pharmacokinetic Profiles and Poor Bioavailability

Q: Why am I seeing high inter-subject variability in the Cmax​ and AUC of my wild-type mice following oral gavage?

Causality: Teneligliptin hydrobromide hydrate has poor aqueous solubility (approximately 1.7 mg/mL in water)[1]. When administered as a standard aqueous suspension, the drug undergoes pH-dependent and erratic dissolution in the rodent gastrointestinal tract. This leads to unpredictable absorption kinetics and highly variable plasma exposure.

Solution: You must transition from simple aqueous suspensions to optimized co-solvent vehicles or solid dispersions. For liquid dosing via oral gavage, a step-wise solubilization using a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline ensures complete molecular dispersion (solubility ≥ 2.5 mg/mL)[2]. For solid dosing, utilizing a kneading method with Hydroxypropylmethylcellulose (HPMC) in a 1:2 ratio significantly enhances the dissolution rate compared to physical mixtures[1].

Quantitative Impact of Formulation on PK Variability: The table below illustrates how formulation optimization drastically reduces variability and improves exposure (data modeled from comparative in vivo rabbit studies)[3].

Pharmacokinetic Parameter	Marketed/Standard Aqueous Formulation	Optimized Solid Dispersion / Bilayer
Cmax​ (ng/mL)	Highly Variable	952.86 ± 0.82
Tmax​ (hr)	6.0	8.0
AUC (ng/mL/hr)	8479.65 ± 2.65	15009.47 ± 3.95
Mean Residence Time (hr)	6.63 ± 0.04	7.15 ± 0.04

Issue 2: Inconsistent Baseline and Post-Dose DPP-4 Activity

Q: My ex vivo DPP-4 inhibition assays show fluctuating baseline activity, making it difficult to calculate the true IC50​ or target engagement.

Causality: DPP-4 is a highly active serine protease. If blood is collected without immediate thermal and chemical stabilization, the enzyme continues to degrade circulating GLP-1 ex vivo, artificially altering the baseline. Furthermore, feeding status drastically alters incretin secretion; non-fasted animals will have highly variable endogenous GLP-1 levels, confounding the PD readout[4].

Solution: Implement a strict fasting protocol (e.g., 10-hour overnight fast) prior to dosing to normalize baseline glucose and incretin levels[5]. Blood must be collected in pre-chilled K2​EDTA tubes and centrifuged at 4°C within 30 minutes.

Issue 3: Dosing Discrepancies in Chronic Disease Models

Q: When evaluating teneligliptin in High-Fat Diet (HFD)-induced obesity models, the efficacy on weight and glucose tolerance varies week-to-week.

Causality: Administering teneligliptin via drinking water (e.g., 30-80 mg/kg/day) is common to avoid the chronic stress of daily gavage[6]. However, water intake varies significantly in HFD mice depending on the disease progression and the palatability of the drug.

Solution: If using the drinking water method, you must measure the water consumption per cage every 48 hours and dynamically adjust the drug concentration to maintain a constant mg/kg/day dosage. To validate the system, include a sentinel group receiving daily oral gavage using a weight-adjusted Human Equivalent Dose (HED) to confirm systemic exposure.

Standardized Experimental Protocol: In Vivo PK/PD Workflow

To ensure self-validating and reproducible results, follow this strict methodological pipeline for Teneligliptin administration and sampling.

Standardized in vivo workflow for Teneligliptin PK/PD studies to minimize variability.

Step-by-Step Methodology

Step 1: Vehicle Preparation & Drug Solubilization

• Weigh the required amount of Teneligliptin hydrobromide hydrate.

• Add 10% (v/v) DMSO and vortex until a clear primary solution is formed. Self-Validation: The solution must be completely transparent with no particulate matter.

• Sequentially add 40% PEG300, followed by 5% Tween-80. Mix thoroughly after each addition.

• Finally, add 45% sterile saline dropwise while gently vortexing to prevent precipitation[2].

Step 2: Animal Preparation & Dosing

• Fast the rodent cohort (e.g., C57BL/6N mice or Zucker Fatty rats) for 10 hours overnight to establish a stable metabolic baseline[5].

• Administer the formulated drug via oral gavage at a volume of 10 mL/kg.

Step 3: Blood Collection & Processing

• Collect 100 µL of blood at designated time points (e.g., 0, 0.5, 1, 2, 4, 8, and 24 hours) via the tail vein or retro-orbital plexus.

• Immediately transfer blood into pre-chilled K2​EDTA tubes. Critical: Keep tubes on wet ice.

• Centrifuge at 3,000 x g for 10 minutes at 4°C within 30 minutes of collection. Aliquot the plasma and snap-freeze in liquid nitrogen.

Step 4: Analytical Quantification

• PK Analysis: Quantify teneligliptin plasma concentrations using UPLC-MS/MS. Utilize an ACQUITY UPLC BEH C18 column with a lower limit of quantitation (LLOQ) validated at 1.00 ng/mL[5].

• PD Analysis: Measure plasma DPP-4 activity using a continuous fluorometric assay by tracking the cleavage of a Gly-Pro-AMC substrate. Include a known DPP-4 inhibitor (e.g., Sitagliptin) as a positive control on the assay plate to self-validate the enzyme's dynamic range[7].

References

• Title: An Insightful Overview on Teneligliptin Hydrobromide Hydrate: Analytical Strategies Source: hrpub.org URL:[Link]

• Title: The dipeptidyl peptidase‐4 (DPP‐4) inhibitor teneligliptin enhances brown adipose tissue function, thereby preventing obesity in mice Source: nih.gov URL:[Link]

• Title: Comparative In Vivo Evaluation of Marketed and Optimized Formulations of Teneligliptin and Metformin Bilayered Tablets Source: abap.co.in URL:[Link]

• Title: Enhancement of Dissolution profile of poorly water soluble drug using Water Soluble Carriers Source: asianjpr.com URL:[Link]

• Title: Pharmacokinetics of a Fixed-Dose Combination of Teneligliptin Hydrochloride Hydrate and Modified-Release Metformin Under Fasting and Fed Conditions in Healthy Subjects Source: researchgate.net URL:[Link]

• Title: Teneligliptin: a DPP-4 inhibitor for the treatment of type 2 diabetes Source: dovepress.com URL:[Link]

Sources

• 1. asianjpr.com [asianjpr.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. abap.co.in [abap.co.in]
• 4. dovepress.com [dovepress.com]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Teneligliptin Hydrobromide Quantification: Technical Support &amp; Troubleshooting Center

Teneligliptin hydrobromide is a highly potent, third-generation dipeptidyl peptidase-4 (DPP-4) inhibitor utilized in the management of type-2 diabetes mellitus[1]. Because of its complex molecular architecture—featuring susceptible piperazine and thiazolidine rings—accurate quantification and stability-indicating analysis require rigorous chromatographic control.

This technical support guide is designed for analytical scientists and drug development professionals. It synthesizes field-proven troubleshooting strategies, mechanistic explanations, and validated methodologies to ensure high-fidelity quantification.

Section 1: Method Development & Optimization FAQs

Q: What are the optimal chromatographic conditions for baseline separation of Teneligliptin and its degradants? A: For robust stability-indicating assays, a reversed-phase high-performance liquid chromatography (RP-HPLC) method is recommended. The optimal setup utilizes a Kromasil 100-5C18 column (250 × 4.6 mm, 5 μm) with an isocratic mobile phase consisting of pH 6.0 phosphate buffer and acetonitrile (60:40 v/v)[1].

Causality & Logic: Teneligliptin contains basic piperazine and pyrrolidine moieties. Maintaining the mobile phase at exactly pH 6.0 ensures these nitrogenous groups remain in a reproducible, partially ionized state. This prevents secondary electrostatic interactions with residual unendcapped silanols on the stationary phase, thereby eliminating peak tailing and ensuring a sharp, symmetrical peak. Detection is optimally performed at 246 nm, which corresponds to the maximum UV absorption ( λmax​ ) of its conjugated system[1].

Q: How do I ensure system suitability and precision during routine quantification? A: Every analytical run must operate as a self-validating system. Before analyzing unknown samples or stability batches, inject a standard reference solution (e.g., 300 μg/mL) six consecutive times to determine system suitability[1]. If the parameters fall outside the acceptance criteria outlined below, the system is not validated for that run, indicating that the column must be flushed or the mobile phase reprepared.

Table 1: Validated System Suitability and Quantification Parameters

Validation Parameter	Acceptance Criteria	Typical Teneligliptin Values
Linearity Range	R² ≥ 0.999	100 – 500 μg/mL[1]
Precision (% RSD)	≤ 2.0%	< 1.5%
Limit of Detection (LOD)	S/N > 3	~ 2.25 μg/mL
Limit of Quantitation (LOQ)	S/N > 10	~ 6.83 μg/mL
Tailing Factor	≤ 2.0	1.0 - 1.2

Section 2: Forced Degradation & Stability-Indicating Workflows

Q: Which stress conditions induce degradation in Teneligliptin, and how do I identify the degradants? A: Teneligliptin exhibits specific structural vulnerabilities to environmental stress. It degrades significantly under basic, oxidative (peroxide), and thermal conditions, but remains highly stable under acidic and photolytic (UV 365 nm) stress[1].

Causality: The thiazolidine ring and the amide linkages are highly susceptible to alkaline hydrolysis and oxidative cleavage, leading to rapid fragmentation. Conversely, the protonation of the basic amine groups under acidic conditions sterically and electronically stabilizes the molecule against acid-catalyzed hydrolysis. Degradation products are best characterized via LC-MS/MS. Major mass fragments observed in stressed samples include m/z 375.72, 354.30, 310.30, 214.19, 155.65, 138.08, and 136.18[1].

Step-by-Step Methodology: Forced Degradation Protocol

To establish a self-validating stability-indicating method, execute the following protocol[1]:

• Sample Preparation: Prepare a primary stock solution of Teneligliptin hydrobromide API (1000 μg/mL in analytical-grade methanol).

• Base Hydrolysis (Alkaline Stress): Transfer 1.0 mL of the stock solution to a 10 mL volumetric flask. Add 1.0 mL of 0.1 N NaOH. Maintain the solution at 35 °C for 48 hours.

• Oxidative Stress: In a separate flask, mix 1.0 mL of stock with 1.0 mL of 3% H2​O2​ . Maintain at 35 °C for 48 hours.

• Thermal Stress: Heat the standard API sample at 69 °C for 48 hours in a refluxing apparatus.

• Neutralization (Critical Step): For the base-stressed sample, neutralize precisely with 0.1 N HCl. Logic: Failing to neutralize the sample will cause the highly alkaline solution to dissolve the silica backbone of the HPLC column upon injection.

• Filtration & Injection: Dilute all stressed samples to the working concentration with methanol. Filter through a 0.45-μm membrane filter to remove particulate matter before injecting 10 μL into the HPLC system.

Fig 1: Forced degradation and LC-MS/MS characterization workflow for Teneligliptin.

Section 3: Troubleshooting Chromatographic Anomalies

Q: Why am I seeing co-elution when quantifying Teneligliptin alongside Metformin in combination dosage forms? A: Metformin is a highly polar, hydrophilic molecule that elutes very early in reversed-phase chromatography (often near the void volume), whereas Teneligliptin is significantly more hydrophobic and elutes later[2].

Solution: If co-elution with solvent peaks or early degradants occurs, you must adjust the organic modifier ratio to alter the partitioning kinetics. A validated approach for simultaneous estimation uses a ternary mobile phase of buffer:acetonitrile:methanol (65:25:10, v/v/v)[2]. This specific ratio provides sufficient differential partitioning, yielding well-resolved retention times of ~2.0 minutes for Metformin and ~2.8 minutes for Teneligliptin[2].

Q: How does the pharmacological mechanism of Teneligliptin dictate its required analytical sensitivity in biological matrices? A: Teneligliptin is highly potent, requiring very low doses to achieve therapeutic efficacy. It functions by competitively binding to and inhibiting the DPP-4 enzyme, which normally cleaves incretin hormones. Because the circulating concentrations of the drug in plasma are minute, bioanalytical quantification methods (like LC-MS/MS) must achieve LODs in the low nanogram-per-milliliter range to accurately map its pharmacokinetic profile.

Fig 2: Teneligliptin signaling pathway demonstrating DPP-4 inhibition and incretin stabilization.

References

• Ganesh Kumar, T. N. V., Vidyadhara, S., Narkhede, N. A., Silpa, Y. S., & Lakshmi, M. R. (2016). "Method development, validation, and stability studies of teneligliptin by RP-HPLC and identification of degradation products by UPLC tandem mass spectroscopy." Journal of Analytical Science and Technology, 7(1), 27. URL: [Link]

• Vetapalem, R., Yejella, R. P., & Atmakuri, L. R. (2020). "Development and Validation of a Stability Indicating RP-HPLC Method for Simultaneous Estimation of Teneligliptin and Metformin." Turkish Journal of Pharmaceutical Sciences, 17(2), 141–147. URL: [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Validation of Analytical Methods for Teneligliptin Hydrobromide (ICH Guidelines)

Teneligliptin hydrobromide hydrate is a highly potent, third-generation dipeptidyl peptidase-4 (DPP-4) inhibitor utilized extensively in the management of type 2 diabetes mellitus. For researchers, analytical chemists, and drug development professionals, ensuring the quality, efficacy, and safety of this compound requires robust analytical methodologies.

This guide provides an in-depth, objective comparison of the two most prominent analytical modalities—Ultraviolet (UV) Spectrophotometry and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) . Both methods are evaluated and structured strictly according to the International Council for Harmonisation (ICH) Q2(R1) guidelines for analytical method validation.

Causality in Method Selection: UV vs. RP-HPLC

Choosing the correct analytical method is not arbitrary; it is dictated by the physicochemical properties of the molecule and the specific analytical objective.

• UV Spectrophotometry: Teneligliptin features a pyrazole ring and a substituted phenyl group. The extended conjugation of these aromatic systems facilitates π→π∗ and n→π∗ electronic transitions, resulting in a strong absorption maximum ( λmax​ ) around 244–246 nm. UV methods are highly effective, rapid, and economical for routine Quality Control (QC) of bulk active pharmaceutical ingredients (APIs) where excipient interference is negligible.

• RP-HPLC: Teneligliptin is a basic compound containing piperazine and pyrrolidine moieties. In RP-HPLC, separating basic compounds on silica-based C18 columns often leads to peak tailing due to secondary interactions with residual silanol groups. By utilizing a slightly acidic mobile phase (pH 3.0), the silanol groups ( pKa​≈4.5 ) are neutralized, and the drug's amine groups are fully protonated. This forces the separation to rely purely on hydrophobic interactions, yielding sharp, symmetrical peaks. RP-HPLC is the gold standard for stability-indicating assays, degradation studies, and resolving impurities[1].

Workflow for selecting and validating Teneligliptin analytical methods.

Experimental Protocols & Methodologies

Below are the step-by-step methodologies for both analytical workflows, optimized for reproducibility and accuracy.

Protocol A: UV Spectrophotometric Assay

• Solvent Selection: Distilled water is the preferred solvent due to Teneligliptin's high aqueous solubility. This ensures a green, cost-effective, and extraction-free process.

• Step-by-Step Workflow:

  • Stock Preparation: Accurately weigh 100 mg of Teneligliptin hydrobromide standard and dissolve it in 100 mL of distilled water to achieve a primary stock concentration of 1000 µg/mL.

  • Working Solutions: Dilute the stock solution using distilled water to prepare a series of calibration standards ranging from 10 to 50 µg/mL.

  • Spectral Scanning: Scan the 10 µg/mL solution between 200–400 nm using a double-beam UV-visible spectrophotometer to confirm the λmax​ at 244 nm.

  • Measurement: Measure the absorbance of all working solutions at 244 nm against a distilled water blank.

  • Calibration: Plot absorbance versus concentration to determine the linear regression equation and correlation coefficient ( R2 ).

Protocol B: RP-HPLC Assay

• Chromatographic Conditions: A C18 stationary phase (e.g., 250 mm × 4.6 mm, 5 µm particle size) is utilized. The mobile phase consists of Methanol and 10 mM Potassium Dihydrogen Phosphate buffer (pH adjusted to 3.0 with orthophosphoric acid) in a 70:30 (v/v) ratio[1].

• Step-by-Step Workflow:

  • Mobile Phase Preparation: Mix HPLC-grade methanol and the pH 3.0 phosphate buffer. Filter the mixture through a 0.45 µm membrane filter and degas via ultrasonication for 15 minutes to prevent baseline noise from dissolved air.

  • Standard Preparation: Dissolve the Teneligliptin standard in the mobile phase to create a 1000 µg/mL stock. Dilute to working concentrations (e.g., 10–50 µg/mL).

  • System Setup: Set the pump flow rate to 1.0 mL/min, maintain the column temperature at ambient ( 25∘C ), and set the UV/PDA detector to 246 nm.

  • Injection & Elution: Inject 20 µL of the sample. Under these isocratic conditions, Teneligliptin typically elutes with a retention time ( Rt​ ) of approximately 4.5 minutes[1].

ICH Q2(R1) Validation Parameters: A Quantitative Comparison

To ensure the analytical methods function as reliable systems, they must be rigorously tested against ICH Q2(R1) parameters. The table below summarizes the experimental validation data comparing both methods.

Validation Parameter	UV Spectrophotometry Data	RP-HPLC Data	ICH Acceptance Criteria
Linearity Range	10 – 50 µg/mL	10 – 50 µg/mL	Correlation R2≥0.999
Correlation Coefficient ( R2 )	0.9994	0.9968 - 0.999	R2≥0.999
Accuracy (% Recovery)	97.7% - 101.8%	99.3% - 100.5%	Mean recovery 98.0% – 102.0%
Precision (% RSD)	< 2.0% (Intra/Inter-day)	< 2.0% (Intra/Inter-day)	%RSD≤2.0%
Limit of Detection (LOD)	0.54 µg/mL	0.109 µg/mL	Signal-to-noise ratio ≥3:1
Limit of Quantification (LOQ)	1.64 µg/mL	0.330 µg/mL	Signal-to-noise ratio ≥10:1
Specificity	Low (Susceptible to excipients)	High (Resolves degradants)	No interference at retention time

Note: Data synthesized from validated experimental studies,[1]. RP-HPLC demonstrates superior sensitivity, evidenced by significantly lower LOD and LOQ values.

Self-Validating Systems: System Suitability & Robustness

A trustworthy analytical protocol must validate itself dynamically during every execution. This is achieved through System Suitability Testing (SST) and Robustness evaluations.

System Suitability Testing (SST): Before analyzing any unknown pharmaceutical samples, the HPLC system must demonstrate operational integrity by injecting a standard solution five consecutive times. The system validates itself if:

• Tailing Factor ( Tf​ ): Must be ≤2.0 . This ensures the column hasn't degraded and that secondary interactions are suppressed.

• Theoretical Plates ( N ): Must be >2000 . This validates the column's efficiency and confirms that band broadening is properly controlled.

• Injection Precision: The %RSD of the peak areas must be <2.0% , validating the precision of the auto-sampler and pump delivery[1].

Robustness: ICH guidelines require deliberate, minor variations in method parameters to test the method's reliability against day-to-day laboratory fluctuations. For the RP-HPLC method, altering the flow rate ( ±0.1 mL/min) or the mobile phase pH ( ±0.2 units) should still yield a %RSD of peak areas <2.0% and maintain baseline resolution[1].

ICH Q2(R1) validation pathway for Teneligliptin RP-HPLC methods.

References

• UV Spectrophotometric Method Development and Validation of Teneligliptin Hydrobromide Hydrate in Bulk and Marketed Brand and Generic Tablet Dosage Form Source: Asian Journal of Pharmaceutical Analysis URL:[Link]

• Analytical method development and validation of Teneligliptin by using RP-HPLC with ICH guidelines Source: International Journal of Trend in Scientific Research and Development (IJTSRD) URL:[Link]

Sources

• 1. ijtsrd.com [ijtsrd.com]

Head-to-head clinical trial data of Teneligliptin hydrobromide

As a Senior Application Scientist specializing in metabolic pharmacology and clinical trial design, I have structured this guide to provide a rigorous, data-driven comparison of Teneligliptin hydrobromide against other prominent Dipeptidyl Peptidase-4 (DPP-4) inhibitors.

Rather than merely listing clinical outcomes, this guide dissects the structural causality behind Teneligliptin’s efficacy, synthesizes head-to-head quantitative data, and outlines a self-validating experimental protocol for evaluating glycemic variability.

Structural Causality & Pharmacodynamic Profile

To understand the clinical divergence of Teneligliptin from its alternatives (Sitagliptin, Vildagliptin, Linagliptin), we must first examine its structural biology. Teneligliptin possesses a unique, highly rigid "J-shaped" anchor-lock structure formed by five rings. Unlike standard gliptins that primarily bind to the S1 and S2 subsites of the DPP-4 enzyme, Teneligliptin’s structure allows it to extend into the S2 extensive subsite 1[1].

This extensive binding network provides a highly potent, competitive inhibition that yields a prolonged half-life of approximately 24 hours. Consequently, it enables a 20 mg once-daily (QD) dosing regimen that sustains active Glucagon-Like Peptide-1 (GLP-1) and Glucose-Dependent Insulinotropic Polypeptide (GIP) levels without the peak-and-trough volatility seen in shorter-acting agents.

Fig 1: Pharmacodynamic pathway of Teneligliptin illustrating structural DPP-4 inhibition.

Head-to-Head Clinical Trial Data: Quantitative Synthesis

When evaluating drug alternatives, head-to-head randomized controlled trials (RCTs) provide the highest fidelity of comparative efficacy. The table below consolidates quantitative data from key comparative trials evaluating Teneligliptin against standard-of-care gliptins.

Comparator Drug	Trial Design & Duration	HbA1c Reduction (Δ)	FPG Reduction (Δ)	Key Clinical Insights & Causality
Sitagliptin (100 mg QD)	INSITES Study (12 weeks, Open-label, India)	Tene: -1.19%Sita: -0.92%	Tene: -28.3 mg/dLSita: -22.9 mg/dL	Both achieved significant reductions. However, a post-hoc analysis revealed a higher percentage of patients in the Teneligliptin arm achieved the target HbA1c <7% (33.3% vs. 19.4%)2[2].
Sitagliptin (100 mg QD)	Korean Trial (24 weeks, Double-blind)	Tene: -1.03%Sita: -1.02%	Comparable across both arms	Non-inferiority was established (inter-group difference -0.01%). Active GLP-1 levels were significantly higher in the Teneligliptin group (Δ 3.41 pM, P=0.0408)3[3].
Vildagliptin (50 mg BID)	Comparative Study (24 weeks, Open-label)	Comparable reductions	Comparable reductions	Teneligliptin demonstrated non-inferiority to Vildagliptin. The critical advantage here is pharmacokinetic: Teneligliptin achieves equivalent efficacy with a QD (once-daily) dose versus Vildagliptin's BID (twice-daily) requirement, drastically improving patient compliance4[4].
Linagliptin (5 mg QD)	Switching Study (12 weeks, Older Patients)	Pre-switch: 7.9%Post-switch: 7.5%	Pre-switch: 148.1 mg/dLPost-switch: 139.6 mg/dL	Switching inadequately controlled patients from Linagliptin to Teneligliptin yielded a further -0.4% drop in HbA1c. This was particularly significant in patients with impaired renal function (eGFR <90 mL/min/1.73m²) 5[5].

Self-Validating Experimental Protocol: CGM-Integrated Efficacy Trial

Standard clinical endpoints (HbA1c) only provide a 90-to-120-day retrospective average of blood glucose, completely masking dangerous intra-day Glycemic Variability (GV). High GV is a primary driver of oxidative stress and endothelial dysfunction.

To rigorously compare Teneligliptin against alternatives, researchers must deploy a Continuous Glucose Monitoring (CGM)-Integrated Protocol , similar to the architecture used in the TEDDY study6[6]. This protocol is a self-validating system: the acute, daily CGM data acts as an internal mechanistic proof for the long-term HbA1c shifts.

Step-by-Step Methodology:

• Screening & Washout (Weeks -6 to 0):

  • Action: Discontinue all prior oral antidiabetics (except stable background metformin).

  • Causality: A 6-week washout eliminates pharmacological carryover effects. This ensures that baseline metrics strictly reflect the patient's unmedicated pathophysiology, preventing baseline contamination.

• Baseline CGM Calibration (Intra-subject Control) (Days -5 to 0):

  • Action: Attach a blinded CGM device (e.g., iPro2) to the patient for 5 days prior to randomization.

  • Causality: Establishes a patient-specific baseline for Time in Range (TIR: 70–180 mg/dL) and Mean Amplitude of Glycemic Excursions (MAGE). This acts as an internal control, validating that any post-treatment stabilization is drug-induced rather than a dietary artifact.

• Double-Blind Randomization (Day 1):

  • Action: 1:1 allocation to Teneligliptin (20 mg QD) vs. Active Comparator (e.g., Sitagliptin 100 mg QD).

  • Causality: Double-blinding prevents investigator bias. Using an active comparator rather than a placebo validates the assay's sensitivity—proving the selected patient cohort is biologically responsive to DPP-4 inhibition.

• Longitudinal Monitoring (Weeks 1 to 24):

  • Action: Monitor Fasting Plasma Glucose (FPG) and Postprandial Glucose (PPG) at 4-week intervals.

  • Causality: The 120-day lifecycle of erythrocytes dictates that a minimum of 12 to 24 weeks is required to detect a true steady-state shift in glycosylated hemoglobin (HbA1c).

• Endpoint CGM & Data Synthesis (Week 24):

  • Action: Re-apply the blinded CGM for the final 5 days of the trial. Calculate the placebo-adjusted change in TIR and HbA1c.

  • Causality: By cross-referencing the endpoint CGM data with the HbA1c drop, researchers can prove exactly how the drug works. For instance, the TEDDY study proved that Teneligliptin reduced HbA1c by specifically decreasing the time spent above 180 mg/dL without increasing hypoglycemic events (<70 mg/dL)6[6].

Fig 2: Self-validating clinical protocol integrating CGM for precise glycemic variability tracking.

Pleiotropic Effects & Renal Safety Profile

A critical differentiator for Teneligliptin in clinical practice is its pharmacokinetic excretion profile. While drugs like Sitagliptin are primarily excreted via the kidneys (requiring strict dose adjustments in chronic kidney disease), Teneligliptin undergoes dual excretion (approximately 34% renal and 66% hepatic/fecal).

Because of this high lipophilicity and dual-clearance mechanism, Teneligliptin—much like Linagliptin—can be administered safely to patients with end-stage renal disease (ESRD) or varying stages of chronic kidney disease (CKD) without dose adjustment 5[5]. This inherent renal safety, combined with its robust reduction of postprandial glucose spikes, positions it as a highly versatile agent in complex metabolic syndromes.

References

• Title: A ProspectIve, OpeN-Label, Randomized Study Comparing EffIcacy and Safety of Teneligliptin VErsus Sitagliptin in Indian Patients with Inadequately Controlled Type 2 Diabetes Mellitus: INSITES Study Source: PubMed / NIH URL
• Title: Teneligliptin versus sitagliptin in Korean patients with type 2 diabetes inadequately controlled with metformin and glimepiride: A randomized, double‐blind, non‐inferiority trial Source: PMC / NIH URL
• Title: Efficacy and safety of teneligliptin versus vildagliptin as add-on to metformin or metformin and sulfonylureas in Indian patients with Type 2 diabetes mellitus Source: ER Publications URL
• Title: Effect of Switching from Linagliptin to Teneligliptin Dipeptidyl Peptidase-4 Inhibitors in Older Patients with Type 2 Diabetes Mellitus Source: PMC / NIH URL
• Title: Effects of Teneligliptin on HbA1c levels, Continuous Glucose Monitoring-Derived Time in Range and Glycemic Variability in Elderly Patients with T2DM (TEDDY Study)
• Title: Efficacy and Safety of Switching to Teneligliptin in Patients with Type 2 Diabetes Inadequately Controlled with Dipeptidyl Peptidase-4 Inhibitors: 52-Week Results from a Prospective Observational Study Source: PMC / NIH URL

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• 2. A ProspectIve, OpeN-Label, Randomized Study Comparing EffIcacy and Safety of Teneligliptin VErsus Sitagliptin in Indian Patients with Inadequately Controlled Type 2 Diabetes Mellitus: INSITES Study - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Pharmacokinetics of Teneligliptin Hydrobromide and Vildagliptin: A Technical Guide

Executive Summary

Dipeptidyl peptidase-4 (DPP-4) inhibitors represent a cornerstone in the management of type 2 diabetes mellitus (T2DM). While they share a common mechanism of action—preventing the degradation of incretin hormones—their pharmacokinetic (PK) profiles exhibit profound structural and metabolic divergence. This guide provides an in-depth comparative analysis of Teneligliptin hydrobromide and Vildagliptin , focusing on their absorption, distribution, metabolism, and excretion (ADME) dynamics. By interrogating these PK differences, researchers and drug development professionals can better understand the rationale behind their distinct dosing regimens and clinical applications in specific patient subpopulations (e.g., those with renal impairment).

Mechanistic Overview and Structural Divergence

Both teneligliptin and vildagliptin act by competitively inhibiting the DPP-4 enzyme, thereby prolonging the half-life of endogenous glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). However, their binding kinetics differ significantly. Teneligliptin features a unique "J-shaped" structure consisting of five rings, which allows it to bind tightly to the S2 extensive subsite of the DPP-4 enzyme via an "anchor lock domain." This structural advantage translates to a highly potent, long-lasting inhibition[1]. In contrast, vildagliptin binds to the S1 and S2 subsites, forming a reversible covalent bond that results in a shorter duration of action[2].

DPP-4 inhibition pathway highlighting the mechanistic divergence of teneligliptin and vildagliptin.

Comparative Pharmacokinetic Profiling

The clinical utility of these two molecules is dictated by their quantitative PK parameters. Teneligliptin exhibits a remarkably long elimination half-life, supporting a once-daily dosing regimen, whereas vildagliptin is rapidly eliminated, necessitating twice-daily administration to maintain 24-hour glycemic control[3][4].

Quantitative Data Summary

The following table synthesizes the core PK parameters derived from healthy human subjects following standard oral administration (Teneligliptin 20 mg vs. Vildagliptin 50 mg)[2][3][5][6].

Pharmacokinetic Parameter	Teneligliptin Hydrobromide (20 mg)	Vildagliptin (50 mg)
Dosing Regimen	20 mg Once Daily (OD)	50 mg Twice Daily (BID)
Tmax​ (Time to peak)	~1.0 to 1.8 hours	~1.0 to 2.0 hours
Cmax​ (Peak concentration)	~187.2 ng/mL	Dose-proportional (approx. 200-300 ng/mL)
AUC (Total exposure)	~2028.9 ng·hr/mL	Dose-proportional
T1/2​ (Elimination Half-life)	~24.2 hours	~2.0 to 3.0 hours
Protein Binding	77.6% – 82.2%	Low (9.3%)
Primary Metabolism	CYP3A4 and FMO3	Hepatic hydrolysis (CYP450 not heavily involved)
Primary Excretion Route	Dual: Urine (45.4%) & Feces (46.5%)	Predominantly Renal: Urine (85%) & Feces (15%)

Metabolism and Excretion Dynamics: The Causality of Clinical Choices

Understanding why these drugs are prescribed differently requires an analysis of their metabolic fates.

Teneligliptin's Dual Clearance Mechanism: Teneligliptin is metabolized primarily by the cytochrome P450 isozyme CYP3A4 and flavin-containing monooxygenase 3 (FMO3)[5]. Crucially, its excretion is almost perfectly balanced between the renal (45.4%) and hepatic/fecal (46.5%) pathways[5]. This dual-route clearance creates a self-compensating system. If a patient has renal impairment, hepatic clearance can compensate, and vice versa. Consequently, teneligliptin requires no dose adjustment in patients with mild, moderate, or severe renal or hepatic impairment[3].

Vildagliptin's Renal Dependency: Vildagliptin is primarily metabolized via hydrolysis in the liver (yielding the inactive metabolite LAY151) and is heavily dependent on the kidneys for elimination, with 85% of the dose excreted in the urine[6]. In patients with chronic kidney disease (CKD), the clearance of vildagliptin decreases significantly, leading to elevated plasma concentrations and a prolonged AUC[6]. Because of this strict renal dependency, vildagliptin requires a mandatory dose reduction (typically to 50 mg once daily) in patients with moderate to severe renal impairment to prevent drug accumulation and potential toxicity.

Experimental Methodology: In Vivo PK Study Design & Bioanalysis

To validate these PK parameters during drug development or bioequivalence studies, researchers employ rigorous clinical crossover designs coupled with high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a self-validating protocol standard for conducting a comparative PK study[7].

Phase 1: Clinical Study Design (Crossover Protocol)

• Subject Screening: Enroll healthy, non-smoking adult volunteers. Exclude subjects with abnormal hepatic/renal function to establish baseline PK parameters.

• Fasting Protocol: Fast subjects for a minimum of 10 hours overnight prior to dosing to eliminate food-matrix interference on absorption.

• Dosing: Administer a single oral dose of the test drug (e.g., 20 mg teneligliptin or 50 mg vildagliptin) with 200 mL of water.

• Blood Sampling: Collect venous blood samples (e.g., 4 mL) into K2​ EDTA tubes at predetermined intervals: Pre-dose (0h), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, 72, and 96 hours post-dose. (Note: The 96-hour duration is critical for teneligliptin to capture its 24.2h half-life, whereas vildagliptin studies may terminate sampling at 24-48 hours).

• Washout Period: Implement a minimum 14-day washout period before crossing over to the alternate treatment arm. This ensures complete drug clearance (>5 half-lives)[7].

Phase 2: LC-MS/MS Bioanalytical Workflow

• Plasma Separation: Centrifuge blood samples at 3000 × g for 10 minutes at 4°C immediately after collection. Store plasma aliquots at -80°C.

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples to room temperature.

  • Add 50 µL of plasma to 150 µL of extraction solvent (e.g., Acetonitrile containing a stable isotope-labeled internal standard, such as Teneligliptin-d4).

  • Vortex for 2 minutes, then centrifuge at 14,000 × g for 10 minutes to pellet precipitated proteins.

• Chromatographic Separation: Inject the supernatant into an Ultra-Performance Liquid Chromatography (UPLC) system equipped with a C18 reverse-phase column. Use a gradient mobile phase of 0.1% formic acid in water and acetonitrile.

• Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions (e.g., m/z 427.2 → 244.1 for teneligliptin).

• Data Analysis: Calculate PK parameters ( Cmax​ , Tmax​ , AUC, T1/2​ ) using Non-Compartmental Analysis (NCA) software (e.g., Phoenix WinNonlin).

Step-by-step LC-MS/MS bioanalytical workflow for pharmacokinetic profiling.

Conclusion

The comparative pharmacokinetics of teneligliptin and vildagliptin highlight the critical role of structural drug design in clinical application. Teneligliptin's unique anchor-lock binding and dual elimination pathways grant it a robust 24-hour half-life and absolute flexibility in renally impaired patients. Conversely, vildagliptin's rapid absorption and short half-life necessitate a twice-daily regimen, with strict dose modifications required for patients with compromised renal function due to its high reliance on urinary excretion. For drug development professionals, these profiles serve as benchmark models for designing next-generation incretin-based therapies with optimized ADME characteristics.

References

• Vildagliptin 50 mg tablets - Summary of Product Characteristics (SmPC) - (emc). medicines.org.uk. Retrieved from:[Link]

• Pharmacokinetics and Pharmacodynamics of Vildagliptin in Healthy Chinese Volunteers. researchgate.net. Retrieved from:[Link]

• The Unique Pharmacological and Pharmacokinetic Profile of Teneligliptin: Implications for Clinical Practice. ncbi.nlm.nih.gov. Retrieved from:[Link]

• Pharmacokinetics and pharmacodynamics of vildagliptin in patients with type 2 diabetes mellitus. ncbi.nlm.nih.gov. Retrieved from:[Link]

• Teneligliptin 20 mg Prescribing Information. centaurpharma.com. Retrieved from:[Link]

• Teneligliptin versus vildagliptin in Indian patients with type 2 diabetes inadequately controlled with metformin. jmpas.com. Retrieved from:[Link]

• A Comprehensive Physiologically Based Pharmacokinetic Model for Predicting Vildagliptin Pharmacokinetics: Insights into Dosing in Renal Impairment. mdpi.com. Retrieved from:[Link]

• Pharmacokinetics of a Fixed-Dose Combination of Teneligliptin Hydrochloride Hydrate and Modified-Release Metformin Under Fasting and Fed Conditions in Healthy Subjects. researchgate.net. Retrieved from:[Link]

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Efficacy of Teneligliptin versus other gliptins in glycemic control

Comparative Efficacy of Teneligliptin vs. Alternative Gliptins in Glycemic Control: A Technical Guide

Executive Context: The Structural Advantage of Teneligliptin

Dipeptidyl peptidase-4 (DPP-4) inhibitors, or gliptins, have become a cornerstone in the management of Type 2 Diabetes Mellitus (T2DM) by preventing the degradation of incretin hormones like GLP-1 and GIP. However, not all gliptins possess the same binding kinetics.

Teneligliptin distinguishes itself structurally as a Class III DPP-4 inhibitor . Unlike Class I (e.g., vildagliptin) or Class II (e.g., sitagliptin) inhibitors, teneligliptin features a unique J-shaped structure formed by five rings[1]. This conformation allows it to anchor strongly not only to the S1 and S2 subsites of the DPP-4 enzyme but also to the S2 extensive subsite. This structural advantage translates to a highly potent, competitive inhibition with a prolonged half-life, allowing for sustained glycemic control over a 24-hour period without the need for multiple daily dosing[1].

Fig 1. Mechanism of Teneligliptin-mediated DPP-4 inhibition and GLP-1 stabilization pathway.

Quantitative Efficacy Analysis: Head-to-Head & Meta-Analyses

When evaluating gliptins, the primary endpoints for efficacy are the reduction in glycosylated hemoglobin (HbA1c), Fasting Blood Glucose (FBG), and Postprandial Blood Glucose (PPBG).

Teneligliptin vs. Sitagliptin

In the prospective, randomized INSITES study comparing teneligliptin (20 mg/day) and sitagliptin (100 mg/day) over 12 weeks, both drugs demonstrated significant reductions in glycemic parameters[2]. However, teneligliptin showed a distinct advantage in the percentage of patients achieving the American Diabetes Association (ADA) target HbA1c of <7%[2].

Table 1: Comparative Glycemic Efficacy (12-Week Data from INSITES Study)

Parameter	Teneligliptin (20 mg/day)	Sitagliptin (100 mg/day)	Clinical Significance
HbA1c Reduction (%)	-1.19 ± 1.16	-0.92 ± 0.95	Statistically Comparable
FBG Reduction (mg/dL)	-28.3 ± 63.0	-22.9 ± 47.4	Statistically Comparable
PPBG Reduction (mg/dL)	-41.3 ± 85.4	-54.7 ± 85.6	Statistically Comparable

| Target HbA1c <7% Achieved | 33.3% | 19.4% | Favors Teneligliptin |

Teneligliptin vs. Vildagliptin & Broader Network Meta-Analyses

Recent Bayesian network meta-analyses (2023–2024) encompassing thousands of T2DM patients have further stratified gliptin performance. According to Surface Under the Cumulative Ranking (SUCRA) curve analyses, 40 mg of teneligliptin ranks as the absolute best option for reducing HbA1c (SUCRA: 85.51%) , followed closely by 20 mg of teneligliptin (75.67%), outperforming 100 mg of vildagliptin (64.41%) and 100 mg of sitagliptin (61.3%)[3]. Furthermore, clinical switching studies demonstrate that patients inadequately controlled on linagliptin, sitagliptin, or vildagliptin experience significant secondary HbA1c reductions when switched to teneligliptin, validating its superior receptor binding affinity[1].

Self-Validating Experimental Methodologies

To rigorously validate the efficacy of teneligliptin during drug development or comparative research, the following in vitro and in vivo protocols are recommended. These protocols are designed with built-in causality and self-validation mechanisms.

Protocol 1: Fluorometric In Vitro DPP-4 Inhibition Assay

Objective: Quantify the half-maximal inhibitory concentration (IC50) of teneligliptin against recombinant DPP-4. Causality & Self-Validation: We utilize a fluorogenic substrate (Gly-Pro-AMC) because AMC fluorescence is quenched when peptide-bound, providing a direct, real-time readout of enzyme kinetics without the need for secondary coupling reagents[4]. The system self-validates by calculating the Z'-factor using a known positive control (e.g., 10 µM Sitagliptin) and a vehicle control (DMSO); a Z' > 0.5 confirms assay robustness.

Step-by-Step Workflow:

• Reagent Preparation: Dissolve Teneligliptin in 100% DMSO, creating a 10-point serial dilution. Dilute into DPP-4 Assay Buffer ensuring the final DMSO concentration is <1% to prevent enzyme denaturation[4].

• Pre-incubation: Incubate recombinant human DPP-4 enzyme with the inhibitor dilutions for 30 minutes at 37°C. Causality: Teneligliptin is a slow-binding inhibitor; pre-incubation ensures steady-state equilibrium is reached prior to substrate addition, preventing artificially inflated IC50 values.

• Reaction Initiation: Add the Gly-Pro-AMC substrate to all wells to initiate the cleavage reaction.

• Kinetic Measurement: Monitor fluorescence (Excitation: 360 nm, Emission: 460 nm) continuously for 30 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocity (V0) from the linear portion of the kinetic curve. Fit the % inhibition data to a 4-parameter logistic equation to derive the IC50.

Fig 2. Self-validating fluorometric in vitro DPP-4 inhibition assay workflow for IC50 determination.

Protocol 2: In Vivo Glycemic Variability Assessment (CGM & Meal Tolerance)

Objective: Evaluate postprandial glucose excursions and GLP-1 stabilization in a clinical cohort. Causality & Self-Validation: Standard fasting plasma glucose (FPG) fails to capture acute postprandial spikes. We employ Continuous Glucose Monitoring (CGM) coupled with a standardized meal tolerance test to measure the Area Under the Curve (AUC) for plasma glucose ≥140 mg/dL[5]. The protocol self-validates by using a crossover design (patients act as their own baselines), eliminating inter-subject metabolic variability.

Step-by-Step Workflow:

• Cohort Setup: Select drug-naïve T2DM patients. Attach CGM sensors 3 days prior to baseline measurements to allow for calibration and interstitial fluid equilibration.

• Baseline Profiling: Administer a standardized test meal (e.g., 500 kcal, 60% carbohydrate) without drug intervention to establish baseline AUC.

• Intervention Phase: Administer Teneligliptin (20 mg/day) or the comparator gliptin for 7 days[5].

• Pharmacodynamic Sampling: On day 7, repeat the meal tolerance test. Draw venous blood at 0, 30, and 60 minutes directly into DPP-4 inhibitor-treated tubes. Causality: Ex vivo degradation of GLP-1 occurs in seconds; pre-treated tubes are mandatory to accurately quantify active GLP-1 via ELISA[5].

• Analysis: Compare the AUC for plasma glucose (specifically the 20:00–24:00 post-supper window) and peak active GLP-1 levels against the patient's baseline. Teneligliptin has been shown to significantly improve the AUC for plasma glucose ≥140 mg/dl during this critical window[5].

Strategic Conclusions for Drug Development

For researchers and drug development professionals, teneligliptin represents a highly optimized iteration of the DPP-4 inhibitor class. Its Class III binding profile not only yields superior performance in HbA1c reduction compared to sitagliptin and vildagliptin but also provides a robust rescue therapy for patients failing on early-generation gliptins. When designing comparative trials, utilizing continuous glucose monitoring (CGM) rather than single-point FPG is critical to capturing teneligliptin's primary pharmacodynamic advantage: the suppression of acute postprandial glycemic variability.

References

• Comparison of the Effects of Teneligliptin and Sitagliptin, Two Dipeptidyl Peptidase 4 Inhibitors with Different Half-Lives, on Glucose Fluctuation and Glucagon-Like Peptide-1 in Type 2 Diabetes Mellitus. J-Stage. 5

• Comparative efficacy and safety of dipeptidyl peptidase-4 inhibitors in adults with type 2 diabetes mellitus: A network meta-analysis. PubMed. 6

• Efficacy and safety of teneligliptin in patients with type 2 diabetes mellitus: a Bayesian network meta-analysis. Semantic Scholar. 3

• A ProspectIve, OpeN-Label, Randomized Study Comparing EffIcacy and Safety of Teneligliptin VErsus Sitagliptin in Indian Patients with Inadequately Controlled Type 2 Diabetes Mellitus: INSITES Study. PubMed. 2

• Efficacy and Safety of Switching to Teneligliptin in Patients with Type 2 Diabetes Inadequately Controlled with Dipeptidyl Peptidase-4 Inhibitors: A 12-Week Interim Report. PMC. 1

• Dpp-4-IN-9 (In Vitro DPP-4 Inhibition Assay Protocols). Benchchem. 4

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• 2. A ProspectIve, OpeN-Label, Randomized Study Comparing EffIcacy and Safety of Teneligliptin VErsus Sitagliptin in Indian Patients with Inadequately Controlled Type 2 Diabetes Mellitus: INSITES Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Dpp-4-IN-9 | Benchchem [benchchem.com]
• 5. Comparison of the Effects of Teneligliptin and Sitagliptin, Two Dipeptidyl Peptidase 4 Inhibitors with Different Half-Lives, on Glucose Fluctuation and Glucagon-Like Peptide-1 in Type 2 Diabetes Mellitus [jstage.jst.go.jp]
• 6. Comparative efficacy and safety of dipeptidyl peptidase-4 inhibitors in adults with type 2 diabetes mellitus: A network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Potency Comparison of Teneligliptin with Sitagliptin and Vildagliptin: A Comprehensive Guide for Drug Development Professionals

Dipeptidyl peptidase-4 (DPP-4) inhibitors have fundamentally altered the landscape of Type 2 Diabetes Mellitus (T2DM) management. By preventing the enzymatic degradation of incretin hormones like Glucagon-Like Peptide-1 (GLP-1) and Glucose-Dependent Insulinotropic Polypeptide (GIP), these agents enhance glucose-dependent insulin secretion[1][2].

For drug development professionals and application scientists, understanding the nuanced in vitro profiles of these compounds is critical for next-generation drug design. This guide provides an objective, data-driven comparison of Teneligliptin (a prolylthiazolidine-based inhibitor) against two foundational gliptins: Sitagliptin (non-peptide, non-covalent) and Vildagliptin (cyanopyrrolidine, covalent)[2][3].

Mechanistic Overview & Pathway Dynamics

To contextualize the potency metrics, we must first map the biological system. DPP-4 is a serine exopeptidase that specifically cleaves dipeptides from the N-terminus of polypeptides where the penultimate residue is proline or alanine[4].

Figure 1: Mechanism of action for DPP-4 inhibitors in the incretin signaling pathway.

Comparative In Vitro Potency and Selectivity

When evaluating in vitro efficacy, two primary metrics dictate clinical viability: IC₅₀ (Half-maximal inhibitory concentration) and Enzyme Selectivity .

Quantitative Potency (IC₅₀)

Teneligliptin demonstrates superior in vitro potency compared to both sitagliptin and vildagliptin across recombinant human DPP-4 (rhDPP-4) and human plasma assays[5][6].

Table 1: In Vitro DPP-4 Inhibition and Binding Kinetics

Inhibitor	Chemical Class	Binding Mechanism	IC₅₀ (rhDPP-4)	Binding Affinity (Kᵢ / Kₐ)
Teneligliptin	Prolylthiazolidine	Competitive, Non-covalent	~1.00 - 1.75 nM	~0.41 nM
Vildagliptin	Cyanopyrrolidine	Covalent, Slow tight-binding	~2.30 - 3.00 nM	~3.00 nM
Sitagliptin	β-amino acid	Competitive, Non-covalent	~18.0 - 19.0 nM	Low single-digit nM

Data synthesized from standardized fluorometric assay literature[5][6][7][8].

Structural Causality: Why is Teneligliptin More Potent?

Expert Insight: The discrepancy in IC₅₀ values is rooted in structural biology. Sitagliptin binds primarily to the S1 and S2 subsites of the DPP-4 catalytic pocket[7]. Vildagliptin forms a reversible covalent bond with the catalytic Ser630 residue, resulting in slow, tight-binding kinetics[2][8].

Teneligliptin, however, adopts a unique "J-shaped" conformation. Its structure features a rigid anchor that binds not only to the S1 and S2 pockets but extensively interacts with the S2' extensive subsite[7]. This multi-pocket engagement creates an "anchor lock" effect, resulting in a highly competitive inhibition profile with a remarkably slow dissociation rate, driving its IC₅₀ down to ~1 nM[3][5].

Selectivity Profile (DPP-8 / DPP-9)

The DPP-4 enzyme family includes intracellular proteases like DPP-8 and DPP-9, which are involved in T-cell activation and immune regulation. Off-target inhibition of DPP-8/9 has been linked to severe preclinical toxicities, including alopecia and multi-organ pathology[2].

Table 2: Enzyme Selectivity Ratios

Inhibitor	Selectivity for DPP-4 over DPP-8/9	Clinical Safety Implication
Teneligliptin	Highly Selective	Minimal off-target immune alteration.
Sitagliptin	> 2,500-fold	Excellent safety profile regarding DPP-8/9[2].
Vildagliptin	< 100 to 500-fold	Lower selectivity; however, clinical data shows no significant adverse immune events at therapeutic doses[2][9].

Self-Validating Experimental Protocol: Fluorometric DPP-4 Assay

To ensure trustworthiness and reproducibility in drug discovery, the following protocol details the industry-standard fluorometric method used to generate the IC₅₀ data discussed above[1][10].

Assay Principle

The assay utilizes the fluorogenic substrate Gly-Pro-Aminomethylcoumarin (Gly-Pro-AMC) . DPP-4 specifically cleaves the peptide bond after the proline residue, releasing free AMC. The free AMC group is highly fluorescent (Excitation: 350–360 nm / Emission: 450–465 nm), whereas the intact substrate is quenched[1][4][10].

Figure 2: High-throughput fluorometric assay workflow for DPP-4 inhibitor screening.

Step-by-Step Methodology

1. Reagent Preparation

• Assay Buffer: 50 mM Tris-HCl (pH 8.0) containing 1 mM EDTA and 0.1% BSA to stabilize the enzyme[11].

• Enzyme Solution: Dilute recombinant human DPP-4 (rhDPP-4) in Assay Buffer to a working concentration (typically ~1-2 mU/mL)[1][11].

• Substrate Solution: Dissolve Gly-Pro-AMC in DMSO, then dilute in Assay Buffer to a final well concentration of 50 μM[10].

• Test Compounds: Prepare 10-point serial dilutions (e.g., 0.1 nM to 10 μM) of Teneligliptin, Sitagliptin, and Vildagliptin in DMSO. Ensure final DMSO concentration in the well does not exceed 1% to prevent enzyme denaturation[10].

2. Assay Setup (96-Well Black Microplate) Establish a self-validating plate map including:

• Blank Control: 50 μL Assay Buffer + 10 μL Substrate.

• Vehicle Control (100% Activity): 40 μL Assay Buffer + 10 μL Enzyme + 1% DMSO vehicle.

• Reference Control: Sitagliptin at known IC₅₀ concentration to validate inter-assay precision[1].

• Sample Wells: 30 μL Assay Buffer + 10 μL Enzyme + 10 μL Test Compound[10].

3. Critical Pre-Incubation Expert Insight: Incubate the plate at 37°C for 15–30 minutes before adding the substrate[1][10]. Causality: Because Vildagliptin is a slow, tight-binding covalent inhibitor, failing to pre-incubate will artificially inflate its apparent IC₅₀, leading to an inaccurate underestimation of its potency compared to the rapid-binding Teneligliptin[8].

4. Reaction Initiation & Kinetic Measurement

• Add 50 μL of the Substrate Solution to all wells to initiate the reaction[10].

• Immediately transfer the plate to a microplate reader (e.g., TECAN or SpectraMax)[10][11].

• Measure fluorescence continuously in kinetic mode (Ex: 360 nm / Em: 460 nm) every 1 minute for 15 to 30 minutes at 37°C[1][11].

5. Data Analysis

• Calculate the initial velocity (slope of ΔFluorescence/min) from the linear portion of the kinetic curve (typically between 15 and 30 minutes)[11].

• Calculate Percent Inhibition: [(Activity of Vehicle - Activity of Sample) / Activity of Vehicle] × 100[10].

• Plot Percent Inhibition against the log of the inhibitor concentration. Use non-linear regression (four-parameter logistic equation) to determine the exact IC₅₀ values.

References

• A novel, potent, and long-lasting dipeptidyl peptidase-4 inhibitor, teneligliptin, improves postprandial hyperglycemia and dyslipidemia after single and repeated administrations Source: Ovid / European Journal of Pharmacology URL:[Link]

• DPP-IV–Inhibitory Activity Assay Source: Bio-protocol URL:[Link]

• DPP4 Inhibitor Screening Kit (Fluorometric) Source: Assay Genie URL:[Link]

• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism Source: Frontiers URL:[Link]

• Development of Long-Acting Dipeptidyl Peptidase-4 Inhibitors: Structural Evolution and Long-Acting Determinants Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• A novel, potent, and long-lasting dipeptidyl peptidase-4 inhibitor, teneligliptin, improves postprandial hyperglycemia and dyslipidemia after single and repeated administrations Source: PubMed (NIH) URL:[Link]

• The Role of DPP-4 Inhibitors in the Treatment Algorithm of Type 2 Diabetes Mellitus: When to Select, What to Expect Source: MDPI URL:[Link]

• ab204722 Dipeptidyl peptidase IV (DPP4) Activity Assay Kit (Fluorometric) Source: Abcam URL:[Link]

• Vildagliptin displays slow tight-binding to dipeptidyl peptidase (DPP)-4, but not DPP-8 or DPP-9 Source: ResearchGate URL:[Link]

• Dipeptidyl Peptidase 4 Inhibitors: Novel Therapeutic Agents in the Management of Type II Diabetes Mellitus Source: PMC (NIH) URL:[Link]

Sources

• 1. assaygenie.com [assaygenie.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. A novel, potent, and long-lasting dipeptidyl peptidase-4 inhibitor, teneligliptin, improves postprandial hyperglycemia and dyslipidemia after single and repeated administrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dipeptidyl peptidase IV (DPP4) Activity Assay Kit (Fluorometric) (ab204722) [abcam.co.jp]
• 5. ovid.com [ovid.com]
• 6. selleckchem.com [selleckchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. bio-protocol.org [bio-protocol.org]
• 11. Frontiers | Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism [frontiersin.org]

Safety & Regulatory Compliance

Teneligliptin hydrobromide proper disposal procedures

As a Senior Application Scientist, I frequently oversee the integration of novel active pharmaceutical ingredients (APIs) into laboratory workflows. Teneligliptin hydrobromide—a highly potent dipeptidyl peptidase-4 (DPP-4) inhibitor used extensively in metabolic and diabetes research—requires strict adherence to specialized handling and disposal protocols. While it is not classified as a dangerous good for transport, its localized toxicity and environmental persistence demand a rigorous, causality-driven approach to laboratory safety.

Below is the comprehensive operational and disposal guide designed to ensure scientific integrity, operator safety, and environmental compliance.

Physicochemical & Hazard Profiling

Before handling Teneligliptin hydrobromide, personnel must understand its specific hazard profile. The compound is a known respiratory and mucous membrane irritant, and improper disposal poses long-term risks to aquatic ecosystems[1],[2].

Table 1: Teneligliptin Hydrobromide Hazard & Physicochemical Profile

Parameter	Specification
CAS Number	906093-29-6 (Anhydrous) / 1572583-29-9 (Hydrate)[1],[3]
Molecular Formula	C22H31BrN6OS[2]
Molecular Weight	507.5 g/mol (Anhydrous) / 628.86 g/mol (Hydrate)[2],[4]
GHS Health Hazards	Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3[1],[5]
Environmental Hazard	Aquatic Chronic 4 (H413)[2]
Transport Classification	Not Dangerous Goods (ADR/RID, IMDG, IATA)[5],[6]

Table 2: Operational Storage & Stability Parameters

State	Temperature	Shelf Life	Special Conditions
Solid Powder	4°C	Long-term	Sealed tightly, protect from moisture[1],[2]
Stock Solution	-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles[2]
Stock Solution	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles[2]

Operational Handling & Solution Preparation Protocol

Step 1: Environmental Control & PPE

• Action: Don nitrile gloves, safety goggles, and an impervious lab coat[1]. Perform all powder handling inside a certified Class II biological safety cabinet or a localized balance enclosure.

• Causality: Teneligliptin hydrobromide is a Category 3 respiratory irritant (H335) and Category 2 eye/skin irritant (H315, H319)[1],[5]. Localized exhaust prevents the micro-powder from aerosolizing into the operator's breathing zone.

Step 2: Weighing and Dissolution

• Action: Weigh the required mass and immediately add the dissolution vehicle (e.g., DMSO or water) directly into the weighing vessel.

• Causality: Wetting the powder immediately eliminates the risk of dry-transfer dust generation, neutralizing the primary inhalation hazard.

Step 3: Storage and Aliquoting

• Action: Aliquot the stock solution into single-use amber vials and store at -80°C[2].

• Causality: Repeated freeze-thaw cycles degrade the API. Amber vials protect the compound from potential photodegradation, while ultra-low temperatures maintain molecular stability for up to 6 months[2].

• System Validation: Prior to use, visually inspect thawed aliquots against a light background. Complete optical clarity validates that the API has not precipitated out of solution during storage.

Spill Containment & Decontamination Workflow

Teneligliptin hydrobromide spill containment and disposal workflow.

Step 1: Initial Assessment & Containment

• Action (Solid): Use a static-free scoop to gently collect the powder. Do NOT dry sweep[5],[4].

• Action (Liquid): Cover the spill with a finely-powdered liquid-binding material such as diatomite or a universal chemical binder[1],[2].

• Causality: Dry sweeping aerosolizes the powder, exacerbating inhalation hazards. Diatomite rapidly absorbs the solvent, preventing the API from seeping into porous laboratory surfaces.

Step 2: Chemical Decontamination

• Action: Scrub the affected surfaces thoroughly with alcohol-soaked wipes (e.g., 70% ethanol or isopropanol)[1],[2].

• Causality: Teneligliptin hydrobromide is highly soluble in organic solvents. Alcohol effectively solubilizes and lifts residual API from the surface, whereas water might only spread the hydrophobic portions of the molecule.

Step 3: System Validation (Secondary Wipe Test)

• Action: Perform a secondary wipe test using a clean, dry white absorbent pad. If any discoloration or residue is visible, repeat the alcohol decontamination step until the pad remains pristine. This self-validating step ensures zero cross-contamination for future experiments.

Environmental Protection & Final Disposal Protocol

Teneligliptin hydrobromide must never be allowed to enter municipal sewers, ground water, or water courses due to its potential to cause long-lasting harmful effects to aquatic life (H413)[2],[6].

Step 1: Segregation and Packaging

• Action: Segregate Teneligliptin waste from strong oxidizing agents and strong acids/alkalis[2]. Place in a leak-proof, chemically compatible high-density polyethylene (HDPE) container.

• Causality: Mixing with incompatible chemicals can trigger exothermic reactions or degrade the API into volatile toxic intermediates.

Step 2: Labeling

• Action: Label the container clearly as "Hazardous Chemical Waste: Contains Teneligliptin Hydrobromide (Halogenated/Sulfur-containing API)".

Step 3: Incineration (Thermal Destruction)

• Action: Transfer the waste to a licensed environmental disposal facility for high-temperature incineration[5]. Ensure the facility utilizes a chemical incinerator equipped with an afterburner and a wet scrubber.

• Causality: The molecular structure of Teneligliptin hydrobromide (C22H31BrN6OS) contains bromine and sulfur. Standard combustion is insufficient and will release highly toxic and corrosive byproducts, including nitrogen oxides (NOx), sulfur oxides (SOx), and hydrogen bromide (HBr) gas[2],[4]. The afterburner ensures complete thermal breakdown of the complex ring structures, while the wet scrubber neutralizes the acidic HBr and SOx emissions before atmospheric release.

Step 4: System Validation

• Action: Obtain a Certificate of Destruction from the waste management provider. This closes the chain of custody, validating that the compound was properly neutralized and did not enter aquatic environments.

References[1] Title: Teneligliptin hydrobromide-SDS-MedChemExpress

Source: medchemexpress.com URL:[2] Title: Chemical Safety Data Sheet MSDS / SDS - Teneligliptin Hydrobromide Source: chemicalbook.com URL:[3] Title: Teneligliptin hydrobromide hydrate-SDS-MedChemExpress Source: medchemexpress.com URL:[5] Title: SAFETY DATA SHEET - CymitQuimica Source: cymitquimica.com URL:[4] Title: TCI AMERICA SDS - Teneligliptin Hydrobromide Hydrate Source: ssl-images-amazon.com URL:[6] Title: Safety Data Sheet - Cayman Chemical Source: caymanchem.com URL:

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• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]